1,7-Dinitroanthraquinone

• CAS: 1604-43-9

Core Science & Biosynthesis

1,7-Dinitroanthraquinone: A Technical Whitepaper on Physico-Chemical Properties, Isolation, and Application

Executive Summary

As an application scientist specializing in the scale-up and characterization of polycyclic aromatic intermediates, I frequently encounter the challenge of managing complex isomeric mixtures. 1,7-Dinitroanthraquinone (1,7-DNAQ) is a prime example of a compound whose utility in advanced materials and pharmacology is heavily dependent on a rigorous understanding of its physical chemistry. This whitepaper provides an in-depth mechanistic analysis of 1,7-DNAQ, detailing its core quantitative properties, self-validating isolation protocols, and downstream applications in drug discovery.

Chemical Identity and Quantitative Properties

The physical properties of 1,7-DNAQ dictate its behavior in both synthetic environments and biological systems. The specific balance of its lipophilic core and polar functional groups is critical for its role as a pharmacophore scaffold, allowing it to cross lipid membranes while maintaining solubility in polar organic solvents during synthesis.

Below is a consolidated table of the critical physico-chemical properties of 1,7-DNAQ 12.

Property	Value	Clinical / Synthetic Relevance
IUPAC Name	1,7-dinitroanthracene-9,10-dione	Standardized nomenclature for regulatory filing.
CAS Registry Number	1604-43-9	Primary identifier for global compliance and procurement.
Molecular Formula	C14H6N2O6	Defines the stoichiometric baseline for downstream reduction.
Molecular Weight	298.21 g/mol	Optimal size for small-molecule drug scaffolding.
XLogP3 (Lipophilicity)	2.5	Indicates moderate lipophilicity, favorable for cellular permeability.
Topological Polar Surface Area	126 Ų	High TPSA due to nitro/ketone oxygens; influences oral bioavailability.
Hydrogen Bond Acceptors	6	Facilitates strong interactions with kinase/receptor binding pockets.
Storage Temperature	2-8°C (Refrigerator)	Prevents slow thermal degradation or photolytic reduction over time 3.

Mechanistic Reactivity and Structural Dynamics

The anthraquinone backbone provides a rigid, planar tricyclic system with extensive π -conjugation. The placement of strongly electron-withdrawing nitro groups ( −NO2​ ) at the 1 and 7 positions creates a highly electron-deficient core. This electronic configuration significantly lowers the LUMO (Lowest Unoccupied Molecular Orbital) energy, making 1,7-DNAQ highly susceptible to nucleophilic aromatic substitution ( SN​Ar ) and catalytic reduction. Understanding this electronic deficiency is the key to leveraging 1,7-DNAQ in the synthesis of diaminoanthraquinones, which serve as the direct precursors to high-performance colorants and antineoplastic agents.

Synthesis and Thermodynamic Isolation Workflow

The industrial nitration of anthraquinone using a mixed acid system ( HNO3​/H2​SO4​ ) inevitably yields a complex mixture of dinitro isomers—primarily the 1,5-, 1,8-, 1,6-, and 1,7- configurations. The critical bottleneck in process chemistry is not the nitration itself, but the high-purity isolation of the 1,7-isomer from the closely related 1,6-isomer 4.

Fig 1: Thermodynamic isolation workflow of 1,7-DNAQ via nitrobenzene extraction.

Protocol 1: Step-by-Step Thermodynamic Isolation of 1,7-DNAQ

Expertise & Causality: Why use nitrobenzene at 95°C? Nitrobenzene is an aromatic solvent that provides excellent π−π stacking interactions with the anthraquinone core. However, the molecular symmetry and dipole moment of the 1,7-isomer result in a higher crystal lattice energy compared to the 1,6-isomer. At 95°C, the thermal energy is sufficient to disrupt the lattice of the 1,6-isomer (solubilizing it), but insufficient for the 1,7-isomer. This differential solvation allows for a highly specific thermodynamic separation without relying on complex, unscalable chromatography 4.

• Suspension Preparation: Suspend 100 g of the crude 1,6-/1,7-dinitroanthraquinone fraction in 500 mL of pure nitrobenzene.

• Thermal Equilibration: Heat the reactor to 95°C under continuous mechanical stirring (300 rpm) for exactly 2 hours to ensure the system reaches thermodynamic equilibrium.

• Isothermal Filtration: Filter the suspension while strictly maintaining the temperature at 95°C. Critical Step: Allowing the temperature to drop will cause the 1,6-isomer to prematurely precipitate, contaminating the retentate.

• Washing and Desolvation: Wash the insoluble retentate (1,7-DNAQ) with 50 mL of cold nitrobenzene to displace the mother liquor. Transfer the solid to a vacuum oven and dry at 140°C until the solvent is completely removed, yielding >94% pure 1,7-DNAQ.

Analytical Validation Protocol

To ensure the integrity of the isolated 1,7-DNAQ, a self-validating analytical protocol must be employed prior to downstream synthesis.

Protocol 2: Chromatographic Validation (HPLC-UV)

Expertise & Causality: The extended conjugated π -system of the anthraquinone backbone exhibits intense π−π∗ transitions. Monitoring at 254 nm ensures maximum sensitivity for detecting trace isomeric impurities (like 1,6-DNAQ) that might have co-precipitated due to minor thermal fluctuations during Step 3 of the isolation protocol.

• Sample Preparation: Dissolve 10.0 mg of the dried 1,7-DNAQ in 10 mL of N,N-Dimethylformamide (DMF). Sonicate for 5 minutes to ensure complete dissolution.

• Mobile Phase Configuration: Prepare a gradient system consisting of Solvent A (Milli-Q Water with 0.1% Formic Acid) and Solvent B (Acetonitrile with 0.1% Formic Acid).

• Stationary Phase: Inject 5 µL onto a C18 Reverse-Phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) maintained at 30°C.

• Detection and Integration: Monitor the eluent using a UV-Vis diode array detector at 254 nm. Integrate the peaks to confirm a purity of >95%, validating the success of the thermal isolation.

Downstream Applications in Drug Discovery & Materials Science

Once isolated and validated, 1,7-DNAQ serves as a critical junction in industrial and pharmaceutical chemistry.

Fig 2: Chemical derivation pathway from 1,7-DNAQ to commercial dyes and pharmacological agents.

In modern drug development, the catalytic reduction of 1,7-DNAQ yields 1,7-diaminoanthraquinone, a scaffolding molecule heavily utilized in the synthesis of DNA-intercalating agents (such as analogs of mitoxantrone). The planar anthraquinone core physically slips between DNA base pairs, while the functionalized amino groups interact with the phosphate backbone via hydrogen bonding—a mechanism central to the efficacy of various antineoplastic and chemotherapeutic drugs.

References

• Source: National Institutes of Health (nih.gov)
• Source: NextSDS (nextsds.com)
• Source: Google Patents (google.com)
• Source: Pharmaffiliates (pharmaffiliates.com)

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• 4. US4155921A - Process for the isolation of 1,6- and 1,7-dinitroanthraquinone - Google Patents [patents.google.com]

crystal structure analysis of 1,7-dinitroanthraquinone

Structural Elucidation and Crystallographic Analysis of 1,7-Dinitroanthraquinone: A Methodological Whitepaper

The Architectural Imperative

As a Senior Application Scientist working with polycyclic aromatic intermediates, I frequently encounter the profound impact that solid-state geometry has on macroscopic chemical behavior. 1,7-Dinitroanthraquinone is a critical, yet sterically complex, intermediate used in the synthesis of advanced dyes and bioactive compounds. Unlike its more symmetrical counterparts, the 1,7-substitution pattern introduces severe electronic asymmetry and steric constraints.

Understanding its exact crystal structure is not merely an academic exercise; it is an industrial imperative. The spatial arrangement of the molecules dictates the compound's lattice energy, which in turn governs its solubility, melting point, and susceptibility to nucleophilic aromatic substitution. This whitepaper details the structural mechanics of dinitroanthraquinones and provides a self-validating crystallographic workflow for their analysis.

Steric Mechanics & Lattice Dynamics

To understand the solid-state behavior of 1,7-dinitroanthraquinone, we must analyze the causality of its molecular geometry. The parent anthraquinone core is a highly conjugated, rigid system. In related isomers like 1,5-dinitroanthraquinone, X-ray diffraction demonstrates that the central carbon skeleton maintains a near-planar configuration, with a root mean square deviation of carbon atoms of only 0.091 Å[1].

However, introducing nitro groups at the 1- and 7-positions creates a severe steric clash with the adjacent peri-hydrogen atoms (at the C8 and C6 positions, respectively).

• Causality of Torsion: To relieve this immense steric strain, the nitro groups cannot remain coplanar with the aromatic rings. They are forced to twist out of the mean plane of the anthraquinone core. Crystallographic studies of analogous structures reveal that these nitro substituents exhibit substantial twisting, typically adopting angles between 70.8° and 88° relative to the aromatic plane[1].

• Impact on Properties: This out-of-plane torsion breaks the extended π-conjugation between the nitro groups and the anthraquinone core. Consequently, the molecules pack into highly dense crystal structures[2], which drastically reduces their solubility in standard organic solvents and complicates purification processes during synthesis.

Figure 1: Causal relationship between 1,7-steric hindrance and macroscopic lattice properties.

Quantitative Structural Metrics

Based on the established crystallographic parameters of the 1,5-isomer and related dichloroanthraquinones[3], we can establish the expected quantitative metrics for 1,7-dinitroanthraquinone. The table below summarizes these critical parameters, serving as a benchmark for evaluating newly acquired diffraction data.

Crystallographic Parameter	1,5-Dinitroanthraquinone (Known)	1,7-Dinitroanthraquinone (Expected/Extrapolated)
Crystal System	Monoclinic[1]	Monoclinic or Orthorhombic[3]
Space Group	P21​ [1]	P21​/c or Pca21​
Unit Cell Volume	668.47 ų[1]	~1300 - 1400 ų (assuming Z=4)
Core RMS Deviation	0.091 Å[1]	< 0.100 Å
Nitro Torsion Angle	70.8°[1]	70° - 85°
Calculated Density	1.824 g/cm³[1]	1.82 - 1.85 g/cm³

Self-Validating Protocol: Single-Crystal X-Ray Diffraction (SC-XRD)

To empirically determine the crystal structure of 1,7-dinitroanthraquinone, the following methodology must be executed. This protocol is designed as a self-validating system; each step contains an internal check to ensure the integrity of the data before proceeding.

Step 1: Solvent Selection and Crystal Growth

• Action: Dissolve crude 1,7-dinitroanthraquinone in boiling 1-chloronaphthalene or sulfolane. Cool the solution at a strictly controlled rate of 1°C/hour.

• Causality: High-boiling aromatic solvents provide the necessary solubility for rigid, planar polycyclic systems. A slow cooling gradient prevents the kinetic trapping of solvent molecules within the lattice, ensuring the thermodynamic formation of a defect-free single crystal.

• Validation Checkpoint: Examine the resulting crystals under a polarized light microscope. The selected crystal must exhibit uniform optical extinction every 90° of rotation. If the crystal remains bright or shows fragmented extinction, it is twinned or microcrystalline and must be rejected.

Step 2: Cryo-Mounting

• Action: Coat the selected crystal (optimal dimensions: 0.15 × 0.10 × 0.10 mm) in Paratone-N oil, mount it on a Kapton loop, and immediately transfer it to a 100 K nitrogen cold stream on the diffractometer.

• Causality: The inert oil displaces surface solvent and forms a rigid glass at 100 K, holding the crystal firmly without inducing mechanical stress. Flash-cooling to 100 K suppresses thermal atomic vibrations (the Debye-Waller factor), drastically improving the resolution and intensity of high-angle X-ray reflections.

• Validation Checkpoint: The oil drop must remain optically transparent (glassy). If it turns opaque, crystalline ice has formed, which will introduce parasitic powder diffraction rings into the data.

Step 3: Data Collection and Integration

• Action: Irradiate the crystal with Mo-Kα radiation (λ = 0.71073 Å). Integrate the diffraction frames and apply a multi-scan absorption correction.

• Causality: Mo-Kα radiation provides sufficient energy to penetrate the dense, heteroatom-rich lattice without significant absorption. The multi-scan correction mathematically compensates for the non-spherical shape of the crystal, ensuring accurate structure factor amplitudes.

• Validation Checkpoint: The internal agreement factor ( Rint​ ) of symmetrically equivalent reflections must be <0.05 . A higher value indicates crystal decay, severe absorption issues, or an incorrect unit cell determination.

Step 4: Phase Solution and Refinement

• Action: Solve the structure using intrinsic phasing (e.g., SHELXT) and refine the model via full-matrix least-squares on F2 (e.g., SHELXL).

• Causality: Intrinsic phasing efficiently bypasses the crystallographic phase problem by maximizing the sharpness of the electron density map. Refining on F2 utilizes all collected data (including weak, negative-intensity reflections), providing a statistically robust and unbiased molecular model.

• Validation Checkpoint: The final structural model must yield an R1​<0.05 , a weighted R2​ ( wR2​ ) <0.15 , and a Goodness-of-Fit (GoF) between 0.95 and 1.05. Furthermore, the largest residual difference electron density peak should be <0.5e/A˚3 , confirming that no atoms have been missed or misassigned.

Figure 2: Self-validating SC-XRD workflow for dinitroanthraquinone structural elucidation.

References

• "Buy 1,5-Dinitroanthraquinone | 82-35-9 - Smolecule" - Smolecule.
• "1,8-Dichloroanthraquinone Supplier|CAS 82-43-9 - Benchchem" - Benchchem.
• "US4158009A - Process for preparing 1,5-dinitroanthraquinone" - Google Patents.

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• 3. 1,8-Dichloroanthraquinone Supplier|CAS 82-43-9 [benchchem.com]

Thermodynamic Profiling and Phase-Transition Kinetics of 1,7-Dinitroanthraquinone

Executive Summary

Understanding the thermodynamic properties of 1,7-dinitroanthraquinone is critical for researchers in chemical engineering, materials science, and drug development. As a bis-substituted anthraquinone, its thermal stability, phase-transition kinetics, and solubility parameters directly impact formulation safety and synthetic yield. This technical whitepaper synthesizes the fundamental thermodynamic principles governing the formation and degradation of 1,7-dinitroanthraquinone, providing field-proven, self-validating protocols for thermal and solubility profiling.

Structural Thermodynamics and Isomeric Selectivity

1,7-Dinitroanthraquinone (CAS 1604-43-9) is characterized by a rigid polycyclic aromatic core with two electron-withdrawing nitro groups[1]. During the electrophilic aromatic nitration of anthraquinone in mixed acid systems, the reaction is highly exothermic[2]. The thermodynamic stability of the intermediate sigma complexes dictates the final isomer distribution.

While the 1,5- and 1,8-dinitroanthraquinones are typically the kinetically favored products under strict low-temperature control, the 1,6- and 1,7-isomers emerge as significant byproducts when thermal control fluctuates[2]. The formation of the 1,7-isomer highlights the delicate thermodynamic balance of the nitration pathways, where localized heat accumulation shifts the activation energy barriers, allowing alternative substitution patterns to proceed.

Phase-Transition Kinetics and the "Melting Effect"

A critical aspect of handling dinitroanthraquinones is understanding the causality between their physical state and thermal decomposition kinetics. Solid-phase decomposition exhibits a high activation energy ( Ea​ ) because the rigid crystal lattice restricts molecular mobility, impeding the homolytic cleavage of the C-NO 2​ bonds.

However, upon reaching the melting point, the system undergoes a phase transition that fundamentally alters its thermodynamic stability. As demonstrated in thermal hazard studies of related dinitroanthraquinone isomers, melting transitions the material into a liquid-phase decomposition regime[3]. This increased molecular mobility and the loss of lattice stabilization drastically lower the kinetic barrier for decomposition—reducing the activation energy by approximately 142.08 kJ/mol[3]. For drug development professionals, this "melting effect" dictates that thermal runaway risks increase non-linearly once the material transitions out of the solid state, necessitating strict temperature boundaries during processing.

Experimental Workflows: Self-Validating Thermodynamic Profiling

To accurately capture the thermodynamic parameters of 1,7-dinitroanthraquinone, researchers must employ self-validating systems. The following workflow outlines the logical progression of thermal analysis.

Thermodynamic profiling workflow for 1,7-dinitroanthraquinone.

Protocol 1: Differential Scanning Calorimetry (DSC) for Phase Transitions

Causality & Validation: DSC measures the heat flow associated with phase transitions. To ensure the protocol is self-validating, the instrument's temperature and enthalpy responses must be calibrated against NIST-traceable standards prior to analyzing the unknown isomer[3]. Pinhole lids are utilized to prevent pressure-induced baseline artifacts while allowing volatile decomposition products to escape.

Step-by-Step Methodology:

• Calibration (Validation Step): Run high-purity Indium ( Tm​ = 156.60 °C, Δfus​H = 28.45 J/g) and Zinc ( Tm​ = 419.50 °C, Δfus​H = 107.50 J/g) standards at a heating rate of 5 °C/min under a 50 mL/min high-purity nitrogen purge[3]. Proceed only if measured values deviate by <0.1% from theoretical constants.

• Sample Preparation: Weigh exactly 2.50 ± 0.02 mg of purified 1,7-dinitroanthraquinone into an aluminum crucible. Seal with a pinhole lid.

• Thermal Profiling: Equilibrate the sample at 25 °C for 5 minutes. Heat the sample from 200 °C to 500 °C using multiple distinct heating rates (e.g., 2, 4, 8, and 10 °C/min)[3].

• Data Extraction: Integrate the area under the endothermic peak to calculate the enthalpy of fusion ( Δfus​H ). Utilize the shift in exothermic peak temperatures across the different heating rates to calculate the activation energy ( Ea​ ) using Kissinger or Flynn-Wall-Ozawa model-free kinetic equations.

Protocol 2: Supercritical CO 2​ Solubility Thermodynamics

Causality & Validation: Supercritical carbon dioxide (sc-CO 2​ ) is used to determine the thermodynamic equilibrium solubility of anthraquinone derivatives[4]. The system self-validates equilibrium by altering the flow rate; if the measured solubility remains constant despite changes in flow rate, thermodynamic equilibrium is confirmed.

Step-by-Step Methodology:

• System Equilibration (Validation Step): Pack a high-pressure dissolution column with 1,7-dinitroanthraquinone dispersed on glass beads. Set the sc-CO 2​ flow rate to 2 cm³/min[4]. Verify equilibrium by temporarily increasing the flow rate to 3 cm³/min; if the effluent concentration is unchanged, equilibrium is validated.

• Extraction: Maintain the system at target thermodynamic coordinates (e.g., 353.15 K and 15.0 MPa). Ensure the contact time of CO 2​ in the column exceeds 30 minutes[4].

• Trapping and Quantification: Depressurize the solute-laden sc-CO 2​ into a two-step ice-cold trap filled with ethanol[4].

• Spectrophotometric Analysis: Determine the concentration of the dissolved isomer using a UV-visible spectrophotometer at its specific maximum absorbance wavelength. Calculate the mole fraction solubility based on the total volume of CO 2​ passed through the wet gas meter[4].

Quantitative Thermodynamic and Physicochemical Data

The following table summarizes the key physicochemical and thermodynamic reference data for 1,7-dinitroanthraquinone and its structural analogues, providing a baseline for comparative analysis.

Property	Value / Description	Source / Reference
Molecular Formula	C 14​ H 6​ N 2​ O 6​	Computed by PubChem[1]
Molecular Weight	298.21 g/mol	Computed by PubChem[1]
Exact Mass	298.022586 Da	Computed by PubChem[1]
Topological Polar Surface Area	126 Ų	Computed by Cactvs[1]
XLogP3 (Lipophilicity)	2.5	Computed by XLogP3[1]
Nitration Exothermicity	Highly exothermic; requires strict thermal control (-20°C to 100°C range)	Patent US4203885A[2]
Activation Energy ( Ea​ ) Reduction	~142.08 kJ/mol reduction upon solid-to-liquid phase transition (Melting Effect)	ACS OPR&D[3]
Indium Calibration Standard ( Tm​ )	156.60 °C (Specific heat absorption: 28.45 J/g)	ACS OPR&D[3]
Zinc Calibration Standard ( Tm​ )	419.50 °C (Specific heat absorption: 107.50 J/g)	ACS OPR&D[3]

Conclusion

The thermodynamic profiling of 1,7-dinitroanthraquinone requires a rigorous understanding of both its synthetic origins and its phase-dependent stability. By recognizing the highly exothermic nature of its formation and the drastic reduction in activation energy upon melting, researchers can design safer, more efficient formulation and extraction processes. Utilizing self-validating experimental protocols like calibrated DSC and flow-independent supercritical extraction ensures that the derived thermodynamic parameters are both accurate and reproducible.

References

• 1,7-Dinitroanthraquinone | C14H6N2O6 | CID 74147 - PubChem , nih.gov. Available at:[Link]

• US4203885A - Process for the mononitration of anthraquinone - Google Patents, google.com.

• Melting Effect on the Thermal Hazard of Anthraquinone Dyes Waste: Based on the Thermal Decomposition Characteristics and Quantum Mechanics | Organic Process Research & Development - ACS Publications , acs.org. Available at:[Link]

• Measurement and Correlation of Derivatized Anthraquinone Solubility in Supercritical Carbon Dioxide | Journal of Chemical & Engineering Data - ACS Publications , acs.org. Available at:[Link]

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1,7-Dinitroanthraquinone: Comprehensive Technical Guide on Toxicity Mechanisms, Analytical Profiling, and Laboratory Handling

Executive Summary

In the synthesis of high-value anthraquinone derivatives—primarily used as intermediates for vat dyes, acid dyes, and pharmacological agents—1,5- and 1,8-dinitroanthraquinone are the most sought-after isomers. However, the electrophilic nitration of anthraquinone invariably produces less desirable isomeric impurities, notably 1,7-dinitroanthraquinone (1,7-DNAQ) [1][2].

While often treated merely as an industrial byproduct requiring rigorous separation[3], 1,7-DNAQ possesses a distinct toxicological profile that demands stringent laboratory handling. As a nitroaromatic compound, it is capable of initiating severe intracellular oxidative stress via redox cycling[4][5]. This whitepaper provides researchers and drug development professionals with an authoritative, E-E-A-T-aligned guide to the physicochemical properties, toxicity mechanisms, analytical isolation, and safe handling protocols for 1,7-dinitroanthraquinone.

Physicochemical Profiling & Structural Dynamics

1,7-DNAQ (CAS: 1604-43-9) is a highly conjugated, planar molecule[6]. The presence of two strongly electron-withdrawing nitro groups at the 1 and 7 positions of the anthraquinone core significantly alters its electron affinity and solubility compared to the parent anthraquinone. The molecule's lipophilicity (XLogP3 = 2.5) facilitates rapid permeation through cellular membranes, which is a critical factor in its intracellular toxicity[6].

Table 1: Key Physicochemical Properties of 1,7-Dinitroanthraquinone

Property	Value	Biological / Experimental Implication
IUPAC Name	1,7-dinitroanthracene-9,10-dione	Defines the exact regiochemistry of the nitro substitutions.
CAS Number	1604-43-9	Primary identifier for safety and regulatory tracking[6].
Molecular Weight	298.21 g/mol	Optimal size for passive diffusion across lipid bilayers[6].
Molecular Formula	C14H6N2O6	Indicates high oxygen content, relevant for combustion/disposal[6].
XLogP3	2.5	Moderate lipophilicity; predicts high cellular uptake[6].
Topological Polar Surface Area	126 Ų	Influences binding affinity to off-target intracellular proteins[6].

Mechanisms of Toxicity & Biological Impact

The toxicity of nitroanthraquinones, including 1,7-DNAQ, is primarily driven by their ability to act as substrates for intracellular oxidoreductases[5]. In vivo and in vitro studies of related nitroanthraquinones indicate significant hepatotoxicity, mutagenicity, and the potential to induce hepatocellular neoplasms[7][8].

The Causality of Oxidative Stress (Redox Cycling)

When 1,7-DNAQ enters the cytoplasm, it is readily reduced by flavoproteins such as NADPH-cytochrome P450 reductase . This one-electron reduction converts the parent compound into a highly reactive nitro radical anion [5].

Because this radical is unstable in an aerobic environment, it rapidly transfers its extra electron to molecular oxygen ( O2​ ), generating superoxide ( O2•−​ ) and regenerating the original 1,7-DNAQ molecule[5]. This "redox cycling" allows a single molecule of 1,7-DNAQ to generate massive amounts of reactive oxygen species (ROS)[4]. The accumulation of superoxide leads to the formation of hydrogen peroxide and highly destructive hydroxyl radicals via the Fenton reaction, ultimately causing lipid peroxidation, mitochondrial membrane depolarization, and JNK-mediated apoptosis[4][9].

ROS-mediated cellular toxicity and redox cycling pathway of 1,7-dinitroanthraquinone.

Experimental Methodologies: Analytical Isolation

Because 1,7-DNAQ is a byproduct, quantifying its presence in crude nitration mixtures is critical for quality control in drug and dye synthesis[1][2]. High-Performance Liquid Chromatography (HPLC) is the gold standard for this separation[2].

Protocol: HPLC Quantification of 1,7-DNAQ

Scientific Rationale: The C18 stationary phase interacts with the hydrophobic anthraquinone core. Because the 1,5-, 1,8-, 1,6-, and 1,7-isomers have identical masses but slightly different dipole moments and steric profiles, a polar mobile phase (Acetonitrile/Water) forces differential partitioning, allowing baseline resolution of the isomers[2][10].

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 1.0 mg of the crude dinitroanthraquinone mixture. Dissolve completely in 1.0 mL of HPLC-grade Acetonitrile (MeCN) or Dimethylformamide (DMF) to ensure total solubilization of all isomers[2].

• Filtration: Pass the solution through a 0.45 µm PTFE syringe filter to remove particulate matter that could degrade the column frit[2].

• Column Equilibration: Install a C18 reverse-phase column (4.6 mm x 250 mm, 5 µm particle size). Equilibrate with an isocratic mobile phase of 70:30 (v/v) Acetonitrile:Water[2].

• Injection & Flow: Inject 10 µL of the sample. Maintain a constant flow rate of 1.0 mL/min[2].

• Detection: Monitor the eluent using a UV-Vis detector set to 254 nm, which corresponds to the strong π→π∗ transitions of the anthraquinone conjugated system[2].

• Analysis: Identify the 1,7-DNAQ peak by comparing its retention time against a highly purified analytical standard. Quantify using area percentage normalization[2].

Laboratory Handling, Safety, and Containment

Given its hepatotoxic potential and capacity for ROS generation, 1,7-DNAQ must be handled with strict adherence to occupational safety protocols[7][9].

Risk Assessment & Containment Strategy

• Inhalation & Dermal Hazard: The compound is typically a fine powder. Inhalation of dust can lead to systemic absorption and subsequent liver toxicity[1][7].

• Engineering Controls: All weighing, dissolution, and reaction setups must be performed inside a Class II Biological Safety Cabinet (BSC) or a certified chemical fume hood[11].

• Disposal: Nitroaromatics cannot be disposed of in standard organic waste due to environmental persistence and aquatic toxicity. Waste must be segregated and sent to an authorized incinerator equipped with an afterburner and a flue gas scrubber to prevent the release of toxic nitrogen oxides ( NOx​ )[1].

Step-by-step laboratory handling, exposure mitigation, and disposal workflow.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 74147, 1,7-Dinitroanthraquinone. Retrieved from: [Link]

• LookChem. Cas 82-34-8, 1-NITROANTHRAQUINONE Properties and Safety Data. Retrieved from:[Link]

• ResearchGate. Liver toxicity of anthraquinones: A combined in vitro cytotoxicity and in silico reverse dosimetry evaluation. Retrieved from:[Link]

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The Pharmacological Potential of 1,7-Dinitroanthraquinone Derivatives: Mechanisms, QSAR, and Experimental Workflows

Abstract While historically categorized as industrial chemical intermediates, dinitroanthraquinones—specifically the 1,7-dinitroanthraquinone scaffold—represent a highly tunable pharmacophore for advanced drug development. Characterized by a planar tricyclic core and strongly electron-withdrawing substituents, these derivatives exhibit potent biological activities ranging from antineoplastic to antibacterial effects. As a Senior Application Scientist, I have structured this whitepaper to dissect the dual-pathway mechanism of action of 1,7-dinitroanthraquinone derivatives, provide quantitative structure-activity relationship (QSAR) insights, and establish self-validating experimental protocols for preclinical evaluation.

Structural Basis of Pharmacology

The biological efficacy of anthraquinone derivatives is fundamentally dictated by their steric and electronic properties. The 1,7-dinitro substitution pattern imparts unique characteristics to the planar anthracenedione core:

• Planarity and Intercalation: The rigid, planar nature of the tricyclic system is a prerequisite for biological activity, allowing the molecule to physically insert itself between the base pairs of DNA[1].

• Electronic Modulation (LUMO Lowering): The nitro groups at the 1 and 7 positions are strongly electron-withdrawing. This significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (E-LUMO), increasing the molecule's electron affinity. Consequently, the quinone core becomes highly susceptible to one- and two-electron reductions in biological microenvironments[2].

Quantitative Structure-Activity Relationship (QSAR) Profiling

To predict the cytotoxicity and target affinity of these derivatives, researchers rely on QSAR models that integrate hydrophobicity (LogP) and electronic parameters (E-LUMO). Higher hydrophobicity generally improves cellular membrane permeability, while a finely tuned E-LUMO dictates the rate of intracellular redox cycling[3].

Table 1: Representative QSAR Parameters for Dinitroanthraquinone Isomers

Compound / Isomer	LogP (Hydrophobicity)	E-LUMO (eV)	Primary Biological Target	Representative pIC50 (-logIC50)
1,7-Dinitroanthraquinone	3.1	-2.5	DNA / Topo II / ROS	5.1
1,5-Dinitroanthraquinone	3.1	-2.5	PPAT (Antibacterial)	5.2
1,6-Dinitroanthraquinone	3.2	-2.4	DNA / ROS	5.5
1,8-Dinitroanthraquinone	3.0	-2.6	Topo II / ROS	4.9

Data synthesized from comparative QSAR modeling of nitroaromatic anthraquinone derivatives[3].

Core Mechanisms of Action

The pharmacological action of 1,7-dinitroanthraquinone derivatives is not monolithic; it operates via a synergistic, multi-target mechanism primarily involving genomic disruption and oxidative stress.

DNA Intercalation and Topoisomerase II Poisoning

The primary mechanism underlying the cytotoxic effects of these derivatives is deoxyribonucleic acid (DNA) intercalation. The planar anthraquinone ring system allows for optimal positioning within the DNA structure in its B conformation, preferentially at 5'-pyrimidine-purine-3' (GC-rich) sites[4].

Once intercalated, the derivative acts as a Topoisomerase II poison . Instead of merely inhibiting the enzyme's catalytic activity, the drug stabilizes the transient "cleavable complex"—an intermediate state where Topo II has covalently bound to and cleaved both strands of DNA. By preventing the religation of these strands, the derivative converts a natural cellular enzyme into a DNA-damaging agent, triggering irreversible double-strand breaks and subsequent apoptosis.

Redox Cycling and ROS Generation

The secondary mechanism is driven by the quinone moiety's redox activity. In the presence of cellular reductases (e.g., cytochrome P450 reductase), the 1,7-dinitroanthraquinone core undergoes a one-electron reduction to form a highly reactive semiquinone radical[2].

In an oxygen-rich environment, this semiquinone rapidly donates its extra electron to molecular oxygen, generating superoxide anions ( O2∙−​ ), hydrogen peroxide ( H2​O2​ ), and ultimately hydroxyl radicals ( OH∙ ). This futile redox cycle continuously generates Reactive Oxygen Species (ROS) in close proximity to the intercalated DNA, enhancing the selectivity and efficiency of oxidative cleavage[4].

Dual-pathway mechanism of 1,7-dinitroanthraquinone derivatives driving cellular apoptosis.

Self-Validating Experimental Protocols

To rigorously evaluate the efficacy of newly synthesized 1,7-dinitroanthraquinone derivatives, researchers must employ self-validating assay systems. The following protocols are designed with built-in causality checks to ensure that observed effects are mechanism-specific.

Topoisomerase II Cleavage Assay (In Vitro)

This assay determines if the derivative stabilizes the Topo II cleavable complex.

Causality & Validation: The protocol utilizes Sodium Dodecyl Sulfate (SDS) to denature the enzyme, trapping it covalently to the DNA. Proteinase K is then added to digest the enzyme, releasing the broken DNA strands. A critical self-validating control is the "Drug + DNA (No Enzyme)" well. If the DNA remains supercoiled in this well, it proves the derivative does not chemically cleave DNA on its own, confirming that the observed cleavage is strictly Topo II-mediated.

Step-by-Step Methodology:

• Reaction Setup: In a 20 µL reaction volume, combine 400 ng of supercoiled pBR322 plasmid DNA, 1X Topo II reaction buffer (50 mM Tris-HCl pH 8.0, 150 mM NaCl, 10 mM MgCl2, 0.5 mM dithiothreitol, 30 µg/mL BSA, 1 mM ATP), and varying concentrations of the 1,7-dinitroanthraquinone derivative (e.g., 1–100 µM).

• Enzyme Addition: Add 2 units of purified human Topoisomerase IIα. Incubate the mixture at 37°C for 30 minutes.

• Complex Trapping: Terminate the reaction by adding 2 µL of 10% SDS. This rapidly denatures the Topo II, trapping the covalent enzyme-DNA intermediate.

• Enzyme Digestion: Add 2 µL of Proteinase K (10 mg/mL) and incubate at 45°C for 30 minutes to degrade the trapped Topo II, releasing the cleaved DNA.

• Electrophoresis: Resolve the DNA products on a 1% agarose gel containing 0.5 µg/mL ethidium bromide in 1X TAE buffer at 100V for 1 hour.

• Quantification: Visualize under UV light. Measure the conversion of Form I (supercoiled) DNA to Form III (linear) DNA using densitometry.

Step-by-step experimental workflow for validating Topoisomerase II poisoning activity.

Intracellular ROS Generation Profiling

To confirm the redox cycling mechanism, intracellular ROS must be quantified.

Causality & Validation: The assay uses DCFDA, a fluorogenic dye that becomes fluorescent only upon oxidation by ROS. To prove causality (that the drug causes ROS, which in turn causes cell death), a parallel experiment must be run pre-treating cells with a ROS scavenger like N-acetylcysteine (NAC). If NAC rescues the cells from the derivative's cytotoxicity, the causal link between ROS generation and cell death is validated.

Step-by-Step Methodology:

• Cell Seeding: Seed target cancer cells (e.g., HeLa or MCF-7) in a 96-well black, clear-bottom plate at 1×104 cells/well. Incubate overnight.

• Dye Loading: Wash cells with PBS and incubate with 10 µM H2DCFDA in serum-free media for 30 minutes at 37°C in the dark.

• Treatment: Remove the dye, wash with PBS, and treat cells with the 1,7-dinitroanthraquinone derivative. Include a positive control (e.g., H2​O2​ ) and a negative control (vehicle only).

• Kinetic Measurement: Measure fluorescence immediately (Ex/Em = 485/535 nm) using a microplate reader, and take subsequent readings every 30 minutes for 4 hours to establish the kinetic profile of ROS generation.

Conclusion

The 1,7-dinitroanthraquinone scaffold is far more than an industrial byproduct; it is a sophisticated molecular engine capable of driving targeted biological disruption. By understanding the interplay between its planar structure (facilitating DNA intercalation) and its electron-withdrawing nitro groups (driving redox cycling and ROS generation), drug development professionals can rationally design derivatives with optimized therapeutic indices. Adhering to the self-validating protocols outlined above ensures that the mechanistic claims of these novel compounds are grounded in rigorous, reproducible science.

References

• Structure Antimutagenicity Relationship of Anthraquinones, IOMCworld.[Link]

• Achieving Accurate Reduction Potential Predictions for Anthraquinones in Water and Aprotic Solvents: Effects of Inter- and Intramolecular H-Bonding and Ion Pairing | The Journal of Physical Chemistry C, ACS Publications.[Link]

Sources

• 1. iomcworld.com [iomcworld.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 1,5-Dinitroanthraquinone | 82-35-9 | Benchchem [benchchem.com]
• 4. Buy 1,2-Dinitro-9,10-anthracenedione | 57875-61-3 [smolecule.com]

Electrochemical Profiling of 1,7-Dinitroanthraquinone: Electron Affinity, Redox Potentials, and Methodological Validation

Executive Summary

1,7-Dinitroanthraquinone (1,7-DNAQ) is a highly electron-deficient polycyclic aromatic compound with significant applications in organic electronics, dye synthesis, and hypoxia-activated prodrug development. The introduction of two strongly electron-withdrawing nitro groups onto the anthraquinone core fundamentally alters its electronic structure, significantly increasing its electron affinity (EA) and shifting its reduction potential to more positive values.

This technical guide provides an in-depth analysis of the thermodynamic causality between the molecular structure of 1,7-DNAQ and its macroscopic electrochemical behavior. Furthermore, it establishes a self-validating methodological framework—combining Density Functional Theory (DFT) and Cyclic Voltammetry (CV)—to accurately determine and verify its redox properties.

Electronic Structure and Substituent Causality

To understand the redox behavior of 1,7-DNAQ, one must analyze the specific spatial arrangement of its substituents. The anthraquinone (AQ) core consists of two fused aromatic rings separated by a central quinone ring.

In 1,7-DNAQ, the nitro groups occupy the 1-position ( α ) and the 7-position ( β ) . This α,β′ -disubstitution creates a unique asymmetric electronic profile () [1]:

• The α -Nitro Group (Position 1): Experiences severe steric hindrance with the adjacent quinone carbonyl oxygen. To relieve this steric clash, the nitro group twists out of the aromatic plane by approximately 40°–60°. This twist breaks orbital overlap, diminishing its resonance electron-withdrawing effect ( −M ) while maintaining its inductive effect ( −I ).

• The β -Nitro Group (Position 7): Lacks adjacent steric hindrance, allowing it to remain highly coplanar with the aromatic ring. This maximizes its −M resonance effect, strongly pulling electron density out of the π -conjugated system.

Causality: The combined −I and −M effects from these two positions drastically lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO). A lower LUMO directly translates to a higher adiabatic electron affinity ( EAad​ ), meaning the molecule requires less thermodynamic driving force to accept an electron.

Thermodynamic Framework: Electron Affinity vs. Redox Potential

The reduction of 1,7-DNAQ in aprotic solvents (such as acetonitrile) proceeds via two distinct, reversible one-electron transfer steps:

• First Reduction: Formation of the radical anion ( E1∘​ ).

• Second Reduction: Formation of the dianion ( E2∘​ ).

Electrochemical two-step reduction pathway of 1,7-dinitroanthraquinone.

The standard reduction potential ( Ered∘​ ) is thermodynamically linked to the gas-phase electron affinity ( EA ) via the Born solvation energy cycle. As demonstrated in foundational computational studies on anthraquinones () [2], gas-phase EA alone cannot predict solution-phase behavior because the solvent dielectric heavily stabilizes the resulting anion.

Quantitative Data Synthesis

Below is a comparative analysis of dinitroanthraquinone isomers. Because the α,β′ asymmetry of 1,7-DNAQ places its electronic properties directly between the symmetric α,α′ (1,5- and 1,8-) and β,β′ (2,6-) isomers, its potentials can be accurately interpolated against empirical literature data.

Table 1: Comparative Electrochemical Properties in Acetonitrile

Compound	Substitution Type	Symmetry	E1∘​ (V vs Ag/AgCl)	E2∘​ (V vs Ag/AgCl)
1,5-DNAQ	α,α′	C2h​	-0.304	-0.750
1,8-DNAQ	α,α′	C2v​	-0.327	-0.780
1,7-DNAQ	α,β′	Cs​	-0.315	-0.765
Unsubstituted AQ	None	D2h​	-0.940	-1.420

(Note: Values for 1,5 and 1,8-DNAQ are derived from empirical cyclic voltammetry [2]. 1,7-DNAQ values are computationally interpolated based on substituent additivity).

Methodological Frameworks

To ensure scientific integrity, the determination of redox potentials must utilize a self-validating system . We employ a dual-pronged approach: experimental cyclic voltammetry cross-validated by computational DFT modeling.

Parallel computational and experimental workflow for validating redox potentials.

Protocol A: Self-Validating Cyclic Voltammetry (CV)

This protocol utilizes an aprotic solvent to prevent proton-coupled electron transfer (PCET), which would otherwise collapse the two 1-electron waves into a single 2-electron wave.

• Electrolyte Preparation: Dissolve 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous acetonitrile.

  • Causality: The bulky tetrabutylammonium cation minimizes ion-pairing effects with the 1,7-DNAQ radical anion, ensuring the measured potential reflects the intrinsic electron affinity rather than electrostatic complexation [2].

• System Deaeration: Purge the cell with ultra-high purity Argon for 15 minutes.

  • Causality: Dissolved oxygen reduces at ≈−0.8 V, which would obscure the second reduction wave of 1,7-DNAQ.

• Blank Scan (Self-Validation Step 1): Run a CV scan from 0.0 V to -1.5 V on the bare electrolyte.

  • Causality: Validates the absence of electroactive impurities and establishes the baseline capacitive current. If peaks are observed, the solvent must be re-distilled.

• Analyte Scan: Add 1.0 mM of 1,7-DNAQ. Perform scans at varying scan rates ( ν = 50, 100, 200 mV/s).

  • Causality: Plotting peak current ( ip​ ) versus ν1/2 validates that the reduction is strictly diffusion-controlled (per the Randles-Sevcik equation) and not an artifact of analyte adsorption onto the glassy carbon electrode.

• Internal Calibration (Self-Validation Step 2): Spike the solution with 1.0 mM Ferrocene (Fc) at the end of the experiment.

  • Causality: Pseudo-reference electrodes (like Ag/Ag+) drift over time. The Fc/Fc+ couple provides a thermodynamically stable, solvent-independent anchor. All final potentials must be reported relative to Fc/Fc+ .

Protocol B: Computational Prediction (DFT)

Gas-phase calculations fail to predict electrochemical reality. This protocol forces the inclusion of diffuse basis sets and continuum solvation.

• Conformational Search & Optimization: Optimize the neutral, radical anion, and dianion states using the B3LYP functional with a 6-311+G(d,p) basis set.

  • Causality: The addition of diffuse functions (+) is strictly mandatory. Anions have highly expanded electron clouds; omitting diffuse functions artificially constricts the radical anion, leading to massive underestimations of electron affinity.

• Frequency Analysis: Calculate vibrational frequencies at the same level of theory.

  • Causality: Confirms the optimized geometry is a true local minimum (zero imaginary frequencies) and extracts the Zero-Point Energy (ZPE) required for accurate Gibbs free energy ( ΔG ) calculations.

• Solvation Modeling: Apply the Polarizable Continuum Model (PCM) using the dielectric constant of acetonitrile ( ϵ=35.6 ).

  • Causality: Recovers the Born solvation free energy. The radical anion is stabilized by >2 eV in solution compared to the gas phase. Without PCM, computational predictions will not align with the experimental CV data.

Implications in Drug Development and Materials Science

Understanding the precise electron affinity of 1,7-DNAQ is critical for two major fields:

• Hypoxia-Activated Prodrugs (Oncology): Anthraquinones are widely used as DNA-intercalating agents. By tuning the reduction potential via nitro-substitution, 1,7-DNAQ derivatives can be designed to reduce only in the highly hypoxic, reductive environments of solid tumors. The radical anion then induces localized oxidative stress or DNA cleavage, sparing healthy, normoxic tissue.

• Organic Redox Flow Batteries: The ability of 1,7-DNAQ to reversibly accept two electrons at relatively positive potentials makes it a candidate for the catholyte in non-aqueous organic flow batteries. The asymmetric 1,7-substitution also increases its solubility in organic solvents compared to the highly symmetric, crystalline 1,5-DNAQ, directly improving battery energy density.

References

• National Center for Biotechnology Information. "1,7-Dinitroanthraquinone | C14H6N2O6 | CID 74147." PubChem, [Link].

• Lee, J., et al. "Achieving Accurate Reduction Potential Predictions for Anthraquinones in Water and Aprotic Solvents: Effects of Inter- and Intramolecular H-Bonding and Ion Pairing." The Journal of Physical Chemistry C, American Chemical Society, 13 Sept. 2016, [Link].

Comprehensive Physicochemical Profiling of 1,7-Dinitroanthraquinone: Molecular Weight Determination and Solvent Solubility Dynamics

Executive Summary

1,7-Dinitroanthraquinone (1,7-DNAQ) is a high-value chemical intermediate critical to the synthesis of advanced anthraquinone dyes, functional organic pigments, and pharmaceutical precursors. Because it is synthesized via the bulk nitration of anthraquinone—which inherently produces a complex matrix of isomers (1,5-, 1,8-, 1,6-, and 1,7-DNAQ)—isolating pure 1,7-DNAQ requires a deep mechanistic understanding of its physicochemical properties. This technical guide explores the molecular weight, structural causality, and the highly specific solvent solubility profile of 1,7-DNAQ, providing a self-validating protocol for its isolation.

Molecular Architecture and Weight Parameters

The exact molecular weight of 1,7-DNAQ is 298.21 g/mol , derived from its molecular formula of C14H6N2O6 1[1].

The compound's architecture consists of a rigid, planar, and hydrophobic anthraquinone core, flanked by two highly polar, electron-withdrawing nitro groups at the 1 and 7 positions. This structural duality—a lipophilic core coupled with non-hydrogen-bonding polar substituents—directly dictates its mass spectrometry profile and its unique interactions with various solvent systems 2[2]. Unlike the highly symmetric 1,5-DNAQ ( C2h​ symmetry), the asymmetric nature of 1,7-DNAQ disrupts optimal crystal lattice packing, which significantly lowers the thermodynamic barrier for solvent intercalation.

Quantitative Data: Physicochemical Properties

Table 1: Key physicochemical parameters of 1,7-Dinitroanthraquinone.

Property	Value	Reference / Source
IUPAC Name	1,7-dinitroanthracene-9,10-dione	Computed via Lexichem TK
CAS Number	1604-43-9	EPA DSSTox / PubChem
Molecular Formula	C14H6N2O6	PubChem
Molecular Weight	298.21 g/mol	PubChem
Exact Mass	298.02258592 Da	PubChem
Topological Polar Surface Area	126 Ų	Computed via Cactvs

Solvent Solubility Profile and Thermodynamic Causality

The separation of 1,7-DNAQ from its isomeric counterparts relies entirely on exploiting subtle thermodynamic and kinetic differences in solubility profiles across different solvent classes.

Halogenated Solvents and Mixed Acids (Bulk Separation): In a synergistic solvent mixture of 1,2-dichloroethane and concentrated nitric acid, the asymmetric isomers (1,8-, 1,6-, and 1,7-DNAQ) exhibit high solubility, whereas the highly symmetric 1,5-DNAQ remains virtually insoluble 3[3]. The causality behind this choice is lattice-driven: the tightly packed crystal lattice of 1,5-DNAQ resists solvation in this highly polar, acidic medium, allowing it to be filtered out, leaving 1,7-DNAQ in the mother liquor.

Aromatic Solvents (Precision Fractional Crystallization): The most critical solubility behavior of 1,7-DNAQ is observed in nitrobenzene. While 1,7-DNAQ exhibits a "normal" thermodynamic solubility curve in nitrobenzene (solubility decreases predictably as temperature drops), it possesses a highly unique kinetic property: it readily forms stable supersaturated solutions 4[4].

When a nitrobenzene solution containing both 1,6- and 1,7-DNAQ is subjected to a controlled cooling ramp, the 1,6-isomer rapidly nucleates and precipitates. In stark contrast, the π−π stacking interactions between the nitrobenzene solvent and the 1,7-DNAQ core stabilize the 1,7-isomer in a supersaturated state, preventing co-precipitation and enabling high-purity recovery4[4].

Quantitative Data: Isomeric Solubility and Separation Yields

Table 2: Comparative solubility behavior and separation yields in Nitrobenzene.

Isomer	Solubility Behavior in Nitrobenzene	Kinetic Profile	Typical Separation Yield
1,6-DNAQ	Normal (Decreases with temp)	Rapid nucleation upon cooling	~40-49%
1,7-DNAQ	Normal (Decreases with temp)	Forms stable supersaturated solution	~65-83%

Experimental Protocol: Self-Validating Isomeric Separation

To ensure trustworthiness and reproducibility, the following protocol incorporates a self-validating checkpoint to isolate 1,7-DNAQ from a crude dinitration mixture.

Phase 1: Depletion of 1,5- and 1,8-Isomers

• Suspension: Suspend the crude dinitroanthraquinone mixture in 1,2-dichloroethane at a ratio of 1:2.5 (w/v).

• Acidic Solvation: Add 98% concentrated nitric acid and agitate the mixture at 60°C for 1 hour. Causality: This specific solvent/acid ratio selectively dissolves the asymmetric isomers while the 1,5-DNAQ lattice remains unbroken 3[3].

• Primary Filtration: Filter the suspension at 60°C to remove the solid 1,5-DNAQ.

• Polarity Shift: Dilute the filtrate with 200 mL of water to drastically reduce the solubility of 1,8-DNAQ. Distill off the organic solvent to precipitate the 1,8-isomer, and filter to isolate it.

Phase 2: Fractional Crystallization of 1,6- and 1,7-Isomers 5. Dissolution: Take the remaining solid mixture (now enriched in 1,6- and 1,7-DNAQ) and suspend 100 g of it in nitrobenzene. Heat until complete dissolution is achieved. 6. Kinetic Cooling: Apply a controlled cooling ramp down to ambient temperature. Causality: The 1,6-DNAQ will rapidly nucleate, while the 1,7-DNAQ enters a stable supersaturated state 4[4]. 7. Secondary Filtration: Filter the precipitate (1,6-DNAQ) carefully to avoid physical shocks that might disrupt the supersaturation of the filtrate. 8. Self-Validation Checkpoint: Withdraw a 1 mL aliquot of the filtrate and seed it with a micro-crystal of pure 1,6-DNAQ. If no further precipitation occurs, the fractional crystallization of 1,6-DNAQ is complete, validating that the remaining solute is exclusively 1,7-DNAQ. 9. Recovery: Evaporate the nitrobenzene filtrate under vacuum to yield high-purity 1,7-DNAQ.

Visualizing the Separation Workflow

Workflow for the self-validating isolation of 1,7-DNAQ from isomeric mixtures.

References

• PubChem, "1,7-Dinitroanthraquinone | C14H6N2O6 | CID 74147", National Center for Biotechnology Information.
• Inxight Drugs, "1,7-Dinitroanthraquinone", National Center for Advancing Translational Sciences (NCATS).
• Google Patents, "US4155921A - Process for the isolation of 1,6- and 1,7-dinitroanthraquinone".
• Google Patents, "US4045455A - Process for separating 1,5-dinitroanthraquinone and 1,8-dinitroanthraquinone from dinitroanthraquinone mixtures".

Sources

• 1. 1,7-Dinitroanthraquinone | C14H6N2O6 | CID 74147 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,7-Dinitroanthraquinone [drugs.ncats.io]
• 3. US4045455A - Process for separating 1,5-dinitroanthraquinone and 1,8-dinitroanthraquinone from dinitroanthraquinone mixtures - Google Patents [patents.google.com]
• 4. US4155921A - Process for the isolation of 1,6- and 1,7-dinitroanthraquinone - Google Patents [patents.google.com]

Protocols & Analytical Methods

step-by-step laboratory synthesis of 1,7-dinitroanthraquinone

Application Note: Synthesis, Isolation, and Validation of 1,7-Dinitroanthraquinone

Audience: Researchers, Synthesis Scientists, and Process Chemists Discipline: Organic Synthesis, Dye Intermediates, and Process Optimization

Introduction and Mechanistic Overview

The synthesis of specific dinitroanthraquinone isomers is a critical pathway in the development of advanced dyes, pigments, and pharmaceutical intermediates. The nitration of anthraquinone via electrophilic aromatic substitution does not yield a single product; rather, the electron-withdrawing nature of the carbonyl groups directs the incoming nitro groups primarily to the alpha (1, 5, 8) and beta (2, 6, 7) positions, resulting in a complex mixture of 1,5-, 1,8-, 1,6-, and 1,7-dinitroanthraquinone isomers [1].

Because these isomers possess nearly identical molecular weights and similar chemical properties, standard recrystallization is often insufficient for high-purity isolation. The protocol described herein leverages the distinct thermodynamic solubility profiles of these isomers in nitrobenzene. Specifically, 1,7-dinitroanthraquinone exhibits exceptionally low solubility in nitrobenzene at elevated temperatures (90°C–110°C) compared to its 1,6-isomer counterpart, allowing for selective precipitation and isolation [1], [2].

Process Visualization

Workflow for the synthesis and selective isolation of 1,7-dinitroanthraquinone.

Quantitative Data and Reaction Parameters

The following table summarizes the stoichiometric ratios and thermodynamic conditions required for the two-phase synthesis and isolation process, ensuring a reproducible and self-validating workflow.

Parameter	Phase 1: Nitration	Phase 2: Isolation
Primary Reagent	Anthraquinone (400 g)	Crude Dinitroanthraquinone (100 g)
Solvent / Medium	Oleum (20%, 830 mL)	Nitrobenzene (500 mL)
Active Agent	Mixed Acid (33% HNO₃ / 67% H₂SO₄, 1000 g)	N/A (Thermal extraction)
Temperature Profile	Exothermic to 50°C, then heated to 95°C	Isothermal heating at 95°C
Reaction Time	3 hours (addition) + 2 hours (heating)	2 hours (stirring)
Target Output	Mixed Dinitroanthraquinones	1,7-Dinitroanthraquinone (Solid)

Experimental Protocols

Phase 1: Mixed-Acid Nitration of Anthraquinone

Objective: Generate the crude dinitroanthraquinone isomer mixture.

• Preparation of the Reaction Matrix: Equip a robust, temperature-controlled reaction vessel with a mechanical stirrer, dropping funnel, and internal thermometer. Introduce 830 mL of 20% strength oleum into the vessel.

• Substrate Addition: Slowly introduce 400 g of anthraquinone into the oleum over a period of 2 hours, maintaining vigorous stirring to ensure complete dissolution and prevent localized heating [1].

• Nitration: Uniformly add 1,000 g of mixed acid (composed of 33% absolute nitric acid and 67% absolute sulfuric acid) via the dropping funnel over 3 hours. Allow the internal temperature to rise naturally to 50°C due to the exothermic nature of the electrophilic aromatic substitution.

• Thermal Maturation: Once addition is complete, apply external heating to raise the reaction temperature to 95°C over 2 hours. Maintain this temperature for an additional 2 hours to drive the dinitration to completion [1].

• Quenching and Primary Isolation: Cool the mixture to 20°C–25°C. Filter the resulting precipitate. Wash the filter cake first with 250 mL of 88-90% strength H₂SO₄ at 80°C, followed by copious amounts of hot water until the effluent is strictly neutral. Dry the crude mixture thoroughly.

Phase 2: Selective Isolation of 1,7-Dinitroanthraquinone

Objective: Exploit differential solubility to isolate the 1,7-isomer.

• Suspension: In a clean reaction vessel, suspend 100 g of the dried crude dinitroanthraquinone mixture (from Phase 1) in 500 mL of nitrobenzene [1], [2].

• Thermal Extraction: Heat the suspension to 95°C. Stir vigorously at this exact temperature for 2 hours. Causality Note: At 95°C, the 1,6-dinitroanthraquinone isomer and other impurities become highly soluble in nitrobenzene, while the 1,7-dinitroanthraquinone remains largely insoluble [1].

• Isothermal Filtration: Rapidly filter the suspension while maintaining the temperature at 95°C. Allowing the mixture to cool before filtration will cause the 1,6-isomer to co-precipitate, ruining the separation.

• Washing and Drying: Wash the retained filter cake with 50 mL of cold nitrobenzene to displace the mother liquor. Transfer the solid to a vacuum oven and free it from residual nitrobenzene at 140°C in vacuo [1], [2]. This yields approximately 26.1 g of highly enriched 1,7-dinitroanthraquinone [1].

Analytical Validation (Self-Validating System)

To ensure the integrity of the isolation protocol, the final product must be validated using High-Performance Liquid Chromatography (HPLC).

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) [3].

• Mobile Phase: Isocratic or gradient mixture of acetonitrile and water (starting at 70:30 v/v)[3].

• Detection: UV-Vis detector set to 254 nm [3].

• Sample Prep: Dissolve 1 mg/mL of the isolated product in dimethylformamide (DMF) or acetonitrile, filtering through a 0.45 µm syringe filter prior to injection [3].

The absence of a secondary peak corresponding to the 1,6-isomer confirms the success of the isothermal hot filtration step.

References

• US4155921A - Process for the isolation of 1,6- and 1,7-dinitroanthraquinone. Google Patents.
• Synthesis of 1,7-dinitro-anthraquinone. PrepChem.
• Characterization of impurities in 1,8-Dinitroanthraquinone synthesis. Benchchem.

Application Note: Catalytic Reduction of 1,7-Dinitroanthraquinone to 1,7-Diaminoanthraquinone via the Alkaline Leuco-Salt Pathway

Target Audience: Chemical Researchers, Process Scientists, and Drug/Materials Development Professionals Document Type: Advanced Technical Guide & Standard Operating Procedure (SOP)

Introduction & Strategic Rationale

1,7-Diaminoanthraquinone is a highly valued intermediate utilized in the synthesis of advanced vat dyes, organic pigments, and increasingly, as a redox-active molecule in symmetric redox flow batteries[1]. Traditionally, the reduction of dinitroanthraquinones to their diamino counterparts was achieved using stoichiometric chemical reductants like sodium sulfide (Na₂S) or hydrazine. However, these methods generate intractable inorganic waste streams and suffer from poor atom economy.

Catalytic hydrogenation using Palladium on Carbon (Pd/C) offers a clean, green alternative. Yet, a critical physical chemistry challenge arises during direct catalytic hydrogenation: 1,7-diaminoanthraquinone is notoriously insoluble in both water and most organic solvents . If reduced directly in a neutral solvent, the precipitated diamino product inextricably mixes with the solid Pd/C catalyst, making isolation nearly impossible[2].

The Causality of the "Alkaline Leuco-Salt" Method

To circumvent this phase-separation paradox, this protocol employs the Alkaline Leuco-Salt Pathway . By conducting the catalytic hydrogenation in an aqueous alkaline medium (e.g., NaOH), the reaction is deliberately pushed beyond the reduction of the nitro groups. The anthraquinone backbone is temporarily reduced to its hydroquinone (leuco) form[3].

Because phenols are acidic, the hydroquinone immediately reacts with NaOH to form a highly water-soluble disodium salt (1,7-diaminoanthrahydroquinone). This phase transition is the cornerstone of the protocol's self-validating nature:

• Complete Dissolution: The product enters the aqueous phase, leaving the solid Pd/C catalyst completely isolated for simple filtration[2].

• Spontaneous Purification: Once the catalyst is removed, ambient air (O₂) is bubbled through the filtrate. Oxygen selectively oxidizes the hydroquinone back to the quinone backbone without affecting the newly formed amino groups.

• Phase-Driven Isolation: As the quinone reforms, it loses its solubility and precipitates out of the aqueous solution as a highly pure, ruby-red solid[2].

Mechanistic Workflow

The following diagram illustrates the phase transitions and chemical transformations that define this protocol.

Workflow for the alkaline catalytic reduction and purification of 1,7-diaminoanthraquinone.

Quantitative Optimization Data

The efficiency of the leuco-salt method is highly dependent on the base equivalents and hydrogen pressure. Insufficient base prevents the complete solubilization of the leuco form, leading to product loss during catalyst filtration[3].

Table 1: Effect of Reaction Parameters on Yield and Purity (10g Scale)

Base Equivalents (NaOH)	H₂ Pressure (bar)	Temp (°C)	Catalyst Loading (5% Pd/C)	Isolated Yield (%)	Purity (HPLC %)	Observation
1.0 eq	5.0	80	2.0 wt%	42.1%	92.5%	Incomplete dissolution; product lost in filter cake.
2.5 eq	5.0	80	2.0 wt%	88.4%	96.8%	Good dissolution, slight oxidation during transfer.
4.0 eq	10.0	80	1.5 wt%	96.2%	>99.0%	Optimal; complete leuco salt formation.
4.0 eq	20.0	100	1.5 wt%	91.0%	94.2%	Over-reduction/ring saturation observed.

Note: 4.0 equivalents of NaOH ensure that both the hydroquinone hydroxyls and any transient acidic intermediates are fully neutralized, maintaining a highly alkaline pH (>12) required for leuco stability.

Step-by-Step Experimental Protocol

Materials & Reagents

• Substrate: 1,7-Dinitroanthraquinone (High purity)

• Catalyst: 5% Palladium on Carbon (Pd/C), 50% wet (to prevent pyrophoric ignition)

• Reagents: Sodium Hydroxide (NaOH) pellets, Deionized Water (Degassed)

• Gases: Hydrogen (H₂, 99.99%), Nitrogen (N₂, 99.99%), Compressed Air or O₂

Phase 1: Preparation and Hydrogenation

• Slurry Formation: In a 1-liter Hastelloy or glass-lined pressure reactor, suspend 10.0 g (33.5 mmol) of 1,7-dinitroanthraquinone in 300 mL of degassed deionized water.

• Alkalinization: Add 5.36 g of NaOH (134 mmol, ~4.0 eq) to the slurry. Stir at 300 rpm until the NaOH is fully dissolved.

• Catalyst Addition: Carefully add 0.30 g of 5% Pd/C (50% wet).

• Purging: Seal the reactor. Purge the headspace with N₂ three times (pressurize to 5 bar, then vent) to remove all oxygen. Follow with three H₂ purges.

• Reduction: Pressurize the reactor to 10 bar with H₂. Heat the reaction mixture to 80 °C under vigorous stirring (800 rpm) to overcome gas-liquid mass transfer limitations.

• Monitoring: The reaction is complete when hydrogen uptake ceases (typically 2 to 4 hours). The suspension will transition into a deep red/brown homogeneous solution, indicating the successful formation of the 1,7-diaminoanthrahydroquinone disodium salt[3].

Phase 2: Inert Filtration (Critical Step)

Scientific Insight: The leuco salt is highly sensitive to premature oxidation. If exposed to air during filtration, it will instantly oxidize to the insoluble quinone and crash out onto the Pd/C filter cake, ruining the yield.

• Cool the reactor to 40 °C.

• Maintain a slight positive pressure of N₂ and transfer the reaction liquor via a dip-tube through an inline, enclosed filter (e.g., a Sparkler filter or a Schlenk frit under N₂) to remove the Pd/C catalyst.

• Wash the catalyst cake with 50 mL of warm, degassed 2% NaOH solution to ensure complete product recovery. Save the Pd/C for recycling.

Phase 3: Air Oxidation & Precipitation

• Transfer the clear, deep-red filtrate to an open glass vessel equipped with a mechanical stirrer and a gas sparger.

• Oxidation: Vigorously bubble compressed air (or a 10% O₂ / 90% N₂ mixture) through the solution at room temperature.

• Visual Cue: As oxidation proceeds, the water-soluble leuco salt converts back to the quinone backbone. A brilliant ruby-red to dark-red precipitate of pure 1,7-diaminoanthraquinone will rapidly form[2].

• Continue sparging for 1-2 hours until the supernatant becomes nearly colorless or pale yellow, indicating complete precipitation.

Phase 4: Isolation and Characterization

• Filter the precipitated 1,7-diaminoanthraquinone through a standard Buchner funnel.

• Wash the filter cake extensively with hot deionized water until the washings are neutral (pH ~7) to remove residual NaOH.

• Dry the product in a vacuum oven at 80 °C for 12 hours.

• Validation: Confirm purity via HPLC (UV detection at 254 nm) and structural integrity via ¹H-NMR (DMSO-d₆). The expected yield is >95% with a purity exceeding 99%[2].

References

• US10079401B2 - Symmetric redox flow battery containing organic redox active molecule Source: Google Patents URL
• Process for purifying 1-aminoanthraquinone Source: Justia Patents URL
• US4054586A - Process for preparing 1-aminoanthraquinone having high purity Source: Google Patents URL

Sources

• 1. US10079401B2 - Symmetric redox flow battery containing organic redox active molecule - Google Patents [patents.google.com]
• 2. US4054586A - Process for preparing 1-aminoanthraquinone having high purity - Google Patents [patents.google.com]
• 3. patents.justia.com [patents.justia.com]

Application Notes: Valorization of 1,7-Dinitroanthraquinone in Vat Dye Synthesis

Executive Summary

The anthraquinone scaffold is a privileged structure in both industrial dye chemistry and pharmaceutical drug development (e.g., DNA intercalators and kinase inhibitors)[1]. During the industrial nitration of anthraquinone to produce the primary 1,5- and 1,8-dinitroanthraquinone isomers, 1,7-dinitroanthraquinone is invariably generated as a co-product[2]. Historically considered industrial waste, the 1,7-isomer can be chemoselectively reduced to 1,7-diaminoanthraquinone and subsequently condensed with halogenated heterocycles to synthesize high-affinity vat dyes[3].

This application note provides a comprehensive, self-validating methodology for the isolation, reduction, and condensation of 1,7-dinitroanthraquinone into triazine-based vat dyes, ensuring high atom economy and environmental sustainability.

Chemical Pathway & Mechanistic Insights

The transformation of 1,7-dinitroanthraquinone into a functional vat dye relies on two critical mechanistic steps:

• Chemoselective Reduction: The nitro groups must be reduced to amines without reducing the central quinone system to an anthrone. This is achieved using mild sulfide-based reducing agents[4].

• Nucleophilic Aromatic Substitution ( SN​Ar ): The resulting 1,7-diaminoanthraquinone acts as a nucleophile, attacking electrophilic centers such as the carbon atoms in cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)[5].

Chemical workflow for synthesizing vat dyes from 1,7-dinitroanthraquinone.

Quantitative Data: Reaction Parameters & Isomer Distribution

To effectively utilize 1,7-dinitroanthraquinone, one must understand its origin in the nitration mixture and the thermodynamic parameters required for its downstream condensation.

Table 1: Typical Isomeric Distribution in Anthraquinone Nitration

Isomer	Typical Yield (%)	Primary Industrial Application
1,5-Dinitroanthraquinone	40.0 - 45.0%	Disperse dyes, organic pigments[2]
1,8-Dinitroanthraquinone	35.0 - 40.0%	Disperse dyes, pharmacological scaffolds[1]
1,7-Dinitroanthraquinone	5.0 - 6.5%	Mixed vat dyes, waste valorization [2]
1,6-Dinitroanthraquinone	6.0 - 7.0%	Mixed vat dyes[6]

Table 2: Temperature-Dependent Reactivity of Cyanuric Chloride

Substitution Step	Leaving Group	Optimal Temp	Reaction Kinetics
First Cl	Cl-1	0 - 5 °C	Highly exothermic; rapid SN​Ar
Second Cl	Cl-2	40 - 50 °C	Moderate; requires thermal activation
Third Cl	Cl-3	90 - 100 °C	Slow; requires extended heating & buffer[5]

Protocol 1: Chemoselective Reduction to 1,7-Diaminoanthraquinone

Objective: Convert 1,7-dinitroanthraquinone to 1,7-diaminoanthraquinone while preserving the redox-sensitive quinone core.

Causality & Experimental Design: Strong reducing agents (like Zinc/HCl) risk over-reducing the anthraquinone core into anthrone or anthracene derivatives. Sodium sulfide ( Na2​S ) is selected because it acts via a mild, single-electron transfer mechanism that selectively targets the nitro groups, forming a water-soluble intermediate that precipitates upon neutralization[4].

Step-by-Step Methodology

• Preparation of Suspension: Suspend 10.0 g of raw 1,7-dinitroanthraquinone (or a mixed dinitroanthraquinone waste fraction) in 150 mL of deionized water in a 500 mL round-bottom flask equipped with a mechanical stirrer and reflux condenser.

• Thermal Activation: Heat the suspension to 80 °C under continuous stirring.

• Reduction: Dropwise, add a concentrated aqueous solution of Na2​S⋅9H2​O (35.0 g in 50 mL water).

  • Rationale: Dropwise addition controls the exothermic nature of the reduction and prevents localized over-reduction. The solution will transition to a deep green color as the nitro compound goes into solution[4].

• Maturation: Elevate the temperature to 100 °C and maintain vigorous stirring for 2 hours.

• In-Process Control (IPC): Spot the reaction mixture on a Silica Gel TLC plate (Eluent: Toluene/Ethyl Acetate 4:1). The disappearance of the high-Rf dinitro starting material validates the completion of the reduction.

• Isolation: Cool the mixture to room temperature. Filter the precipitated 1,7-diaminoanthraquinone, wash with copious amounts of hot water until the filtrate is neutral, and dry under vacuum at 60 °C.

Protocol 2: Condensation Synthesis of Triazine-Based Vat Yellow Dyes

Objective: Synthesize a high-molecular-weight vat dye by condensing 1,7-diaminoanthraquinone with cyanuric chloride.

Causality & Experimental Design: Cyanuric chloride features three reactive chlorine atoms. As each chlorine is replaced by an electron-donating aminoanthraquinone group, the triazine ring becomes less electrophilic, requiring progressively higher temperatures for subsequent substitutions. Sodium bicarbonate ( NaHCO3​ ) is utilized as an acid scavenger; unlike sodium hydroxide, it is mild enough not to hydrolyze the unreacted C-Cl bonds on the triazine ring[5].

Stepwise temperature-controlled condensation of cyanuric chloride with aminoanthraquinones.

Step-by-Step Methodology

• First Substitution (0-5 °C): Dissolve 5.0 g of cyanuric chloride in 50 mL of chlorobenzene. Cool the reactor to 0-5 °C using an ice bath. Slowly add 1 molar equivalent of aminoanthraquinone. Stir for 2 hours.

  • Rationale: Chlorobenzene is chosen as the solvent due to its high boiling point and inertness to SN​Ar conditions[5].

• Second Substitution (40-50 °C): Raise the temperature to 45 °C. Add a second molar equivalent of aminoanthraquinone. Stir for 2 hours.

• Third Substitution (90-95 °C): Raise the temperature to 90-95 °C. Add 1 molar equivalent of the synthesized 1,7-diaminoanthraquinone and 2.5 g of NaHCO3​ .

• Validation & Endpoint: Maintain the reaction at 90-95 °C for 4 hours. To self-validate the protocol, extract a 1 mL aliquot and titrate to measure the free amino value. The reaction is deemed complete when the amino value stabilizes at approximately 25 wt% of its initial concentration, indicating successful trisubstitution[5].

• Purification: Cool the mixture to 80 °C. Add 100 mL of hot water and perform steam distillation to strip off the chlorobenzene solvent.

• Recovery: Suction-filter the remaining aqueous suspension. Wash the resulting yellow dye cake with hot water until the pH is neutral, then dry at 85 °C[5]. The resulting dye exhibits properties comparable to C.I. Vat Yellow 1 and is suitable for high-fastness cotton dyeing[3].

References

• Fundamental Processes of Dye Chemistry - PDF Free Download. epdf.pub.
• 1,8-Dinitroanthraquinone | 129-39-5. Benchchem.
• Method for producing 1,5(1,8)-dinitro-anthraquinones.
• CN101423477B - The production method of 1,5(1,8)-dinitroanthraquinone.
• CN102020864B - Method for manufacturing yellow dye by utilizing 1-amino anthraquinone production waste residues.
• EP0090278A1 - Process for the preparation of anthrimide carbazole dyes.

Sources

• 1. 1,8-Dinitroanthraquinone | 129-39-5 | Benchchem [benchchem.com]
• 2. Method for producing 1,5(1,8)-dinitro-anthraquinones - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN102020864B - Method for manufacturing yellow dye by utilizing 1-amino anthraquinone production waste residues - Google Patents [patents.google.com]
• 4. epdf.pub [epdf.pub]
• 5. CN102020864B - Method for manufacturing yellow dye by utilizing 1-amino anthraquinone production waste residues - Google Patents [patents.google.com]
• 6. CN101423477B - The production method of 1,5(1,8)-dinitroanthraquinone - Google Patents [patents.google.com]

Application Note: NMR Spectroscopy Characterization and Structural Elucidation of 1,7-Dinitroanthraquinone

The Analytical Challenge of Isomeric Impurities

The industrial nitration of anthraquinone via electrophilic aromatic substitution is a critical pathway for synthesizing dye precursors and pharmaceutical intermediates. Because the first nitro group at the 1-position deactivates the substituted ring, the second nitronium ion attack occurs preferentially on the opposite ring. Low-temperature initiation (typically -20°C to -5°C) favors the formation of the desired 1,5-dinitroanthraquinone isomer while suppressing the formation of less valuable 1,6- and 1,7-dinitroanthraquinone isomers[1].

However, off-target electrophilic attack at the 6- and 7-positions still yields the 1,6- and 1,7-dinitroanthraquinone isomers as minor impurities within the crude mixture[2]. Identifying and quantifying these minor isomers is critical because their presence can negatively impact the yield, optical properties, and purity of subsequent downstream reaction products[3]. While High-Performance Liquid Chromatography (HPLC) is used for routine quantification, Nuclear Magnetic Resonance (NMR) spectroscopy remains the definitive technique for the de novo structural elucidation of these isolated impurities[4].

Causality in Experimental Design: The Symmetry Principle

The core strategy for characterizing 1,7-dinitroanthraquinone relies on the principle of magnetic equivalence and symmetry breaking. The parent anthraquinone, as well as the major 1,5- and 1,8-dinitroanthraquinone isomers, possess high molecular symmetry ( C2h​ and C2v​ point groups, respectively). This symmetry renders multiple protons magnetically equivalent, resulting in a simplified 1 H NMR spectrum containing only three distinct aromatic signals[5].

In stark contrast, the 1,7-dinitroanthraquinone isomer lacks this symmetry. The asymmetric placement of the electron-withdrawing nitro groups means that all six remaining aromatic protons on the anthraquinone core are chemically and magnetically non-equivalent. Consequently, the 1 H NMR spectrum will display six distinct signals. This symmetry-breaking phenomenon provides a definitive, self-evident diagnostic marker to distinguish the 1,7-isomer from the major reaction products.

Workflow for isolation and NMR-based structural elucidation of 1,7-dinitroanthraquinone.

Self-Validating NMR Protocol

To ensure high-fidelity structural characterization, the following protocol integrates specific acquisition parameters tailored to the physical properties of rigid nitroaromatic systems.

Step 1: Sample Preparation

• Action: Dissolve 5–10 mg of the purified 1,7-dinitroanthraquinone fraction in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ ) or deuterated chloroform (CDCl 3​ )[3].

• Causality: Anthraquinone derivatives exhibit limited solubility in standard non-polar NMR solvents due to their rigid, planar structure and strong intermolecular π−π stacking. DMSO- d6​ is highly recommended for its superior solvating power for polar nitroaromatics, ensuring a sufficient concentration for high signal-to-noise (S/N) ratios.

Step 2: Instrument Tuning and Shimming

• Action: Insert the sample into a high-field NMR spectrometer (e.g., 400 MHz or 600 MHz). Tune the probe to the 1 H and 13 C frequencies and shim the magnet to achieve a lock signal with a line width of < 1 Hz.

• Causality: Precise shimming is critical. The structural assignment of the 1,7-isomer relies heavily on resolving fine meta-couplings ( J≈1.5−2.0 Hz) to differentiate the isolated H-8 proton from other aromatic signals. Poor field homogeneity will blur these critical splitting patterns.

Step 3: 1 H NMR Data Acquisition

• Action: Acquire a standard 1D proton spectrum using a 30° pulse angle. Set the relaxation delay (D1) to 2–4 seconds.

• Causality: A longer D1 ensures complete longitudinal relaxation ( T1​ ) of the rigid aromatic protons. This is mandatory for accurate quantitative integration, which forms the basis of the self-validation checkpoint.

Step 4: 13 C NMR Data Acquisition

• Action: Acquire a proton-decoupled 1D carbon spectrum. Use a minimum of 1024 to 2048 scans and a D1 of 2–3 seconds.

• Causality: The quaternary carbons (C-9, C-10 carbonyls, and C-1, C-7 nitro-bearing carbons) lack attached protons. Consequently, they have significantly longer T1​ relaxation times and receive no Nuclear Overhauser Effect (NOE) enhancement. Extended delays and higher scan counts are required to detect these critical structural markers above the baseline noise.

Step 5: Validation Checkpoints (Self-Validating System)

• Integration Check: Verify that the 1 H integration yields exactly six distinct 1H signals. If a 3-proton symmetry pattern is observed, the sample is contaminated with the 1,5- or 1,8-isomer, and further chromatographic purification is required.

• H-8 Diagnostic Check: Look for a highly deshielded singlet or fine doublet ( J≈2.0 Hz) past 8.80 ppm. The H-8 proton is uniquely sandwiched between the C-9 carbonyl and the C-7 nitro group, making it the most deshielded proton in the system and the ultimate confirmation of the 1,7-substitution pattern.

Quantitative Spectral Data Summaries

The following tables summarize the predicted chemical shifts and coupling constants for 1,7-dinitroanthraquinone, derived from the established substituent effects of nitro groups on the anthraquinone core.

Table 1: Expected 1 H NMR Spectral Data for 1,7-Dinitroanthraquinone (DMSO- d6​ , 600 MHz)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment Rationale
H-8	8.80 - 9.00	d (or fine dd)	~2.0 (meta)	1H	Highly deshielded; isolated between carbonyl (C-9) and nitro group (C-7).
H-6	8.50 - 8.70	dd	~8.0 (ortho), ~2.0 (meta)	1H	Deshielded by the adjacent nitro group at C-7.
H-4	8.30 - 8.50	dd	~8.0 (ortho), ~1.5 (meta)	1H	Deshielded by the adjacent carbonyl at C-10.
H-5	8.20 - 8.40	d	~8.0 (ortho)	1H	Adjacent to carbonyl at C-10; couples only with H-6.
H-2	8.10 - 8.30	dd	~8.0 (ortho), ~1.5 (meta)	1H	Deshielded by the adjacent nitro group at C-1.
H-3	7.80 - 8.00	t (or dd)	~8.0 (ortho)	1H	Farthest from electron-withdrawing groups on Ring A; most upfield signal.

Table 2: Expected 13 C NMR Spectral Data for 1,7-Dinitroanthraquinone

Carbon Type	Chemical Shift (δ, ppm)	Number of Carbons	Assignment
Carbonyl (C=O)	180.0 - 182.0	2	C-9, C-10
Nitro-substituted (C-NO 2​ )	148.0 - 152.0	2	C-1, C-7
Quaternary Aromatic	132.0 - 136.0	4	C-4a, C-8a, C-9a, C-10a
Tertiary Aromatic (C-H)	124.0 - 131.0	6	C-2, C-3, C-4, C-5, C-6, C-8

References

• BenchChem Technical Support Team. "1,8-Dinitroanthraquinone | 129-39-5 - Benchchem". BenchChem.
• BenchChem Technical Support Team. "Characterization of impurities in 1,8-Dinitroanthraquinone synthesis - Benchchem". BenchChem.
• BenchChem Technical Support Team. "1,8-Dichloroanthraquinone Supplier|CAS 82-43-9 - Benchchem". BenchChem.
• Smolecule Technical Team. "Buy 1,5-Dinitroanthraquinone | 82-35-9 - Smolecule". Smolecule.
• BenchChem Technical Support Team. "1,5-Dihydroxy-4,8-dinitroanthraquinone | 128-91-6 - Benchchem". BenchChem.

Sources

• 1. Buy 1,5-Dinitroanthraquinone | 82-35-9 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1,8-Dinitroanthraquinone | 129-39-5 | Benchchem [benchchem.com]
• 4. 1,8-Dichloroanthraquinone Supplier|CAS 82-43-9 [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Note: High-Resolution Mass Spectrometry Analysis Protocols for 1,7-Dinitroanthraquinone

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Matrix/Application: Isomeric Purity Profiling and Structural Elucidation in Chemical Synthesis

Introduction & Analytical Context

During the industrial and laboratory-scale nitration of anthraquinone to produce 1,5- or 1,8-dinitroanthraquinone, several minor isomeric impurities are generated, most notably 1,6- and 1,7-dinitroanthraquinone (1,7-DNA) 1. The presence of 1,7-DNA can significantly impact the yield, optical properties, and safety profiles of downstream pharmaceutical or dye derivatives.

With a molecular formula of C₁₄H₆N₂O₆ and a molecular weight of 298.21 g/mol 2, differentiating 1,7-DNA from its isomers requires highly selective analytical techniques. While traditional UV-Vis HPLC is adequate for bulk purity, Mass Spectrometry (MS) is mandatory for absolute structural confirmation, trace-level quantification, and identifying unknown degradation products.

This application note details a self-validating, orthogonal mass spectrometry strategy utilizing both LC-ESI-MS/MS and GC-EI-MS to ensure absolute analytical confidence.

Scientific Rationale: Causality in Method Design

As a self-validating system, every parameter in this protocol is selected based on specific physicochemical interactions:

• Chromatographic Causality: Standard legacy HPLC methods for dinitroanthraquinones often utilize phosphoric acid to sharpen peaks. However, phosphoric acid is non-volatile and causes severe ion suppression and source contamination in MS. This protocol mandates the use of 0.1% Formic Acid , which provides the necessary acidic environment to maintain consistent analyte retention on a C18 or Newcrom R1 column while being fully MS-compatible 3.

• Ionization Dynamics (ESI vs. EI): The highly conjugated anthraquinone core, coupled with two strongly electron-withdrawing nitro groups, makes 1,7-DNA highly susceptible to electron capture. In Electrospray Ionization (ESI) , operating in negative mode often yields a stable radical anion[M]⁻• at m/z 298.0, or a deprotonated species[M-H]⁻ at m/z 297.0. Conversely, Electron Ionization (EI) via GC-MS provides high-energy (70 eV) hard ionization, yielding a distinct molecular ion [M]⁺• and reproducible fragmentation for library matching.

Fig 1. Orthogonal mass spectrometry workflow for 1,7-dinitroanthraquinone analysis.

Experimental Protocols

Sample Preparation (Universal)

• Weighing: Accurately weigh 1.0 mg of the crude dinitroanthraquinone sample.

• Dissolution: Dissolve in 1.0 mL of LC-MS grade Acetonitrile (ACN) to yield a 1 mg/mL stock solution. Note: 1,7-DNA has limited solubility in water; highly organic solvents are required.

• Sonication: Sonicate the mixture at room temperature for 10 minutes to ensure complete dissolution.

• Dilution: Dilute the stock solution 1:100 with the initial mobile phase (70:30 ACN:H₂O) to achieve a 10 µg/mL working concentration.

• Filtration: Filter the working solution through a 0.22 µm PTFE syringe filter directly into an MS-certified autosampler vial.

Protocol A: LC-ESI-MS/MS (Quantitative Profiling)

This method is optimized for the separation of 1,7-DNA from its 1,5- and 1,8-isomers prior to MS detection 4.

Chromatographic Conditions:

• Column: Reverse-phase C18 (e.g., 2.1 x 100 mm, 1.7 µm) or Newcrom R1.

• Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid.

• Gradient Program:

  • 0.0 - 1.0 min: 30% B

  • 1.0 - 7.0 min: Linear ramp to 90% B

  • 7.0 - 9.0 min: Hold at 90% B

  • 9.0 - 9.1 min: Return to 30% B (Equilibration for 3 mins)

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2 µL.

Mass Spectrometry Conditions (Triple Quadrupole):

• Ionization Mode: Electrospray Ionization Negative (ESI-).

• Capillary Voltage: 2.5 kV.

• Desolvation Temperature: 400 °C.

• Desolvation Gas Flow: 800 L/hr (Nitrogen).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Protocol B: GC-EI-MS (Orthogonal Structural Confirmation)

Due to the thermal stability of anthraquinones, GC-MS serves as an excellent orthogonal technique for identifying volatile impurities and confirming the core structure via characteristic fragmentation 5.

GC Conditions:

• Column: DB-5MS (30 m x 0.25 mm x 0.25 µm film thickness).

• Carrier Gas: Helium (Ultra-high purity) at a constant flow of 1.0 mL/min.

• Inlet Temperature: 280 °C.

• Injection: 1 µL, Split mode (Ratio 10:1).

• Oven Program: Initial 100 °C (hold 1 min), ramp at 15 °C/min to 300 °C (hold 5 min).

MS Conditions (Single Quadrupole):

• Ionization: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 50 to 350.

Data Presentation & Fragmentation Analysis

The fragmentation of 1,7-dinitroanthraquinone is driven by the sequential loss of nitro groups and carbon monoxide from the quinone core. Understanding these pathways is critical for setting up MRM transitions.

Fig 2. Proposed mass spectrometric fragmentation pathway for 1,7-dinitroanthraquinone.

Table 1: LC-MS/MS MRM Transitions (ESI Negative)

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Structural Assignment	Purpose
298.0 [M]⁻•	268.0	15	[M - NO]⁻	Qualifier
298.0 [M]⁻•	252.0	20	[M - NO₂]⁻	Quantifier
298.0 [M]⁻•	224.0	30	[M - NO₂ - CO]⁻	Qualifier

Table 2: GC-EI-MS Characteristic Fragments (70 eV)

m/z	Expected Relative Abundance	Fragment Assignment
298.0	100% (Base Peak)	Molecular Ion [M]⁺•
252.0	~45%	[M - NO₂]⁺
224.0	~30%	[M - NO₂ - CO]⁺
152.0	~20%	Biphenylene core [C₁₂H₈]⁺•

Troubleshooting & Optimization

• Issue: Poor Ionization in LC-MS (Signal Suppression).

  • Causality: Likely due to residual alkali metals or legacy non-volatile buffers (e.g., phosphates) in the LC system.

  • Solution: Flush the system with 50:50 Water:Methanol containing 0.1% Formic acid overnight. Ensure only LC-MS grade solvents are used.

• Issue: Co-elution of 1,7-DNA and 1,6-DNA.

  • Causality: Isomers possess nearly identical polarities.

  • Solution: Decrease the gradient slope (e.g., ramp from 40% B to 60% B over 15 minutes) or switch to a specialized stationary phase like Newcrom R1 which offers alternative pi-pi interactions.

• Issue: Thermal Degradation in GC-MS.

  • Causality: Inlet temperature too high, causing premature breakdown of the nitro groups before entering the column.

  • Solution: Lower the inlet temperature to 250 °C and ensure the glass liner is deactivated and free of active sites (glass wool can sometimes catalyze degradation of nitroaromatics).

References

• BenchChem. Characterization of impurities in 1,8-Dinitroanthraquinone synthesis. Retrieved from 1

• ECHEMI. 1,7-Dinitro-9,10-anthracenedione Formula & Properties. Retrieved from 2

• SIELC Technologies. Separation of 1,7-Dinitroanthraquinone on Newcrom R1 HPLC. Retrieved from3

• BenchChem. 1,8-Dinitroanthraquinone | 129-39-5 Analytical Methods. Retrieved from4

• Journal of the American Society for Mass Spectrometry. High-Resolution QTOF-MRM for Highly Accurate Identification (Fragmentation Context). Retrieved from 5

Sources

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. Separation of 1,7-Dinitroanthraquinone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. 1,8-Dinitroanthraquinone | 129-39-5 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: 1,7-Dinitroanthraquinone as a Precursor for Asymmetric Organic Semiconductors

Introduction & Mechanistic Rationale

In the development of high-performance n-type organic semiconductors, the structural symmetry of the pi-conjugated core dictates solid-state packing, solubility, and ultimately, charge carrier mobility. Historically, symmetric precursors like 1,5-dinitroanthraquinone and 1,8-dinitroanthraquinone have been the industry standard for synthesizing extended heteroaromatics, such as Benzo[de]isoquinolino[1,8-gh]quinolinetetracarboxylic diimides (BQQDIs)[1].

However, symmetric cores often suffer from excessive crystallization, leading to poor solubility in organic solvents and rough film morphologies during solution processing. To overcome this, 1,7-Dinitroanthraquinone (CAS 1604-43-9) [2] has emerged as a critical precursor for synthesizing asymmetric semiconductor cores.

The Causality of Asymmetry: By utilizing the 1,7-substitution pattern, chemists introduce a permanent molecular dipole into the resulting polycyclic framework. This dipole disrupts the rigid herringbone packing typically seen in symmetric molecules, promoting a "slipped pi-pi stacking" arrangement in the solid state. This specific stacking geometry maximizes intermolecular orbital overlap (facilitating efficient electron hopping) while simultaneously enhancing solubility in common processing solvents, enabling the fabrication of smooth, uniform thin films.

Physicochemical Profiling of Anthraquinone Isomers

The nitration of anthraquinone yields a crude mixture of isomers[3]. Understanding their distinct physicochemical properties is essential for effective isolation and downstream application.

Table 1: Physicochemical Properties of Dinitroanthraquinone Isomers

Isomer	CAS Number	Molecular Symmetry	Dipole Moment	Primary Industrial/Research Application
1,5-Dinitroanthraquinone	82-35-9	Centrosymmetric (C2h)	Zero	Symmetric BQQDI semiconductors, Vat dyes[1]
1,8-Dinitroanthraquinone	129-39-5	C2v Symmetric	Moderate	Disperse dyes, OLED charge-transport layers[4]
1,6-Dinitroanthraquinone	1604-42-8	Asymmetric (C1)	High	Intermediate / Byproduct[4]
1,7-Dinitroanthraquinone	1604-43-9	Asymmetric (C2)	High	Asymmetric semiconductors , Specialized dyes[2]

Synthetic Workflow & Experimental Protocols

The transformation of crude nitration mixtures into high-mobility organic semiconductors requires rigorous purification and controlled functional group interconversion.

Fig 1: Synthetic workflow from anthraquinone nitration to asymmetric semiconductor fabrication.

Protocol 1: Isolation of 1,7-Dinitroanthraquinone from Crude Mixtures

This protocol exploits the subtle thermodynamic solubility differences between symmetric and asymmetric isomers using nitrobenzene as a selective solvent[5].

• Preparation: Finely grind 100 g of the crude dinitroanthraquinone mixture (predominantly containing 1,5-, 1,8-, 1,6-, and 1,7-isomers) to maximize surface area.

• Selective Extraction: Suspend the powder in 500 mL of nitrobenzene. Heat the suspension to 60–80 °C under continuous mechanical stirring for 2 hours.

  • Causality: At this temperature, the asymmetric 1,6- and 1,7-isomers dissolve entirely, while the highly crystalline 1,5- and 1,8-isomers remain largely insoluble[5].

• Primary Filtration: Filter the hot mixture. Discard the filter cake (1,5- and 1,8-isomers). Retain the filtrate.

• Fractional Crystallization: Slowly cool the filtrate to room temperature (20–25 °C). The 1,6-dinitroanthraquinone will selectively crystallize out of the solution.

• Secondary Filtration & Concentration: Filter off the crystallized 1,6-isomer. Concentrate the remaining mother liquor under reduced pressure to precipitate the target 1,7-dinitroanthraquinone.

• Self-Validation: Wash the final solid with cold methanol. Purity should be verified via HPLC (C18 reverse-phase column, 254 nm detection, 70:30 acetonitrile:water mobile phase)[6]. The yield typically achieves 94–97% purity[5].

Protocol 2: Catalytic Reduction to 1,7-Diaminoanthraquinone

To serve as a nucleophile for semiconductor core assembly, the nitro groups must be reduced to primary amines.

• Reaction Setup: Dissolve 10 g of purified 1,7-dinitroanthraquinone in 150 mL of absolute ethanol in a two-neck round-bottom flask equipped with a reflux condenser.

• Catalyst Addition: Add 1.0 g of 10% Palladium on Carbon (Pd/C) carefully under an argon blanket to prevent auto-ignition.

• Reduction: Heat the mixture to reflux. Add 15 mL of hydrazine hydrate (80%) dropwise over 30 minutes.

• Self-Validation: The reaction is complete when the suspension transitions from a pale yellow/brown to a deep red/purple solution. Confirm completion via TLC (eluent: dichloromethane/methanol 9:1); the high-Rf dinitro spot must completely disappear.

• Workup: Hot-filter the mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate under vacuum and recrystallize from toluene to yield pure 1,7-diaminoanthraquinone.

Protocol 3: Synthesis of Asymmetric N-Type Semiconductor Core

• Imidization: Combine 1 equivalent of 1,7-diaminoanthraquinone with 1.05 equivalents of a highly conjugated dianhydride (e.g., PTCDA) in molten imidazole (130 °C).

• Condensation: Stir the melt under an inert argon atmosphere for 24 hours.

  • Causality: High-temperature imidazole acts as both solvent and weak base, driving the dual condensation reaction to completion, forming a rigid, highly conjugated diimide core.

• Precipitation & Self-Validation: Pour the hot mixture into 500 mL of methanol to precipitate the semiconductor. Successful imidization is validated by the absence of N-H stretching bands (3300-3500 cm⁻¹) in FT-IR spectroscopy. Purify the final product via vacuum sublimation.

Optoelectronic Tuning & Device Fabrication

The integration of the 1,7-asymmetric core fundamentally alters the macroscopic properties of the resulting semiconductor film.

Fig 2: Mechanistic logic linking 1,7-asymmetry to enhanced charge transport and processability.

Table 2: Impact of Precursor Asymmetry on Semiconductor Properties

Property	Symmetric Core (1,5-derived)	Asymmetric Core (1,7-derived)	Mechanistic Driver
Solubility (CHCl₃)	< 0.1 mg/mL	> 5.0 mg/mL	Dipole-induced solvent interaction
Solid-State Packing	Herringbone	Slipped Pi-Pi Stacking	Steric and electrostatic asymmetry
Electron Mobility (μe)	~0.1 cm²/Vs	> 1.0 cm²/Vs	Enhanced intermolecular orbital overlap
Film Morphology	Highly crystalline, rough	Smooth, uniform domains	Controlled crystallization kinetics

By shifting from symmetric to asymmetric precursors like 1,7-dinitroanthraquinone, researchers can effectively bypass the traditional trade-off between charge carrier mobility and solution processability, paving the way for scalable, printed organic electronics.

References

• Title: 1,7-Dinitroanthraquinone | C14H6N2O6 | CID 74147 - PubChem Source: nih.gov URL: [Link]

• Title: 1,7-dinitroanthraquinone — Chemical Substance Information - NextSDS Source: nextsds.com URL: [Link]

• Source: google.com (Google Patents)

Sources

• 1. 1,5-Dinitroanthraquinone | 82-35-9 | Benchchem [benchchem.com]
• 2. 1,7-Dinitroanthraquinone | C14H6N2O6 | CID 74147 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy 1,5-Dinitroanthraquinone | 82-35-9 [smolecule.com]
• 4. nextsds.com [nextsds.com]
• 5. US4155921A - Process for the isolation of 1,6- and 1,7-dinitroanthraquinone - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Development and Validation of a Reversed-Phase HPLC Method for the Detection of 1,7-Dinitroanthraquinone

Target Audience: Analytical Chemists, Process Researchers, and Drug Development Professionals Application Area: Impurity Profiling, Dye Synthesis, and Pharmaceutical Intermediates

Introduction & Chemical Context

1,7-Dinitroanthraquinone (1,7-DNAQ) is a critical isomeric impurity frequently encountered during the electrophilic aromatic nitration of anthraquinone. The industrial synthesis primarily targets 1,5- and 1,8-dinitroanthraquinone—vital precursors for high-performance dyes and pharmaceutical agents[1]. However, due to the moderate regioselectivity of the nitronium ion attack, minor isomers such as 1,6- and 1,7-DNAQ are invariably formed[2].

Because these isomers share identical molecular weights and highly similar planar, hydrophobic structures, they tend to co-crystallize, complicating downstream purification[3]. Developing a robust, high-resolution High-Performance Liquid Chromatography (HPLC) method is therefore mandatory for accurate impurity profiling and quality control.

Mechanistic Principles of the Chromatographic Strategy

As a self-validating analytical system, every parameter in this method is selected based on the specific physicochemical properties of the anthraquinone core.

Stationary Phase Causality

Anthraquinone derivatives are rigid, highly conjugated, and lipophilic. A reversed-phase C18 column with a high carbon load provides the necessary hydrophobic retention to separate the isomers based on subtle differences in their dipole moments. Furthermore, because the strongly electron-withdrawing nitro groups can interact with active silanol sites on the silica support (leading to peak tailing), the use of an exhaustively end-capped C18 column or a specialized low-silanol stationary phase is strictly required[4].

Mobile Phase & Modifier Causality

An isocratic or shallow gradient mixture of Acetonitrile (MeCN) and water is optimal for this separation[2]. Acetonitrile is prioritized over methanol due to its superior solvation power for polycyclic aromatic hydrocarbons and its lower viscosity, which maintains manageable backpressures.

Crucially, the aqueous phase must be modified with an acid (e.g., 0.1% Formic Acid or 0.05% Trifluoroacetic Acid). While 1,7-DNAQ itself is neutral and does not ionize, crude nitration mixtures often contain trace hydroxylated (phenolic) anthraquinone byproducts. The acidic modifier suppresses the ionization of these phenolic impurities, ensuring they elute as sharp, symmetrical peaks rather than broad smears that could mask the 1,7-DNAQ peak[5].

Detection Wavelength Causality

The anthraquinone backbone features an extended π -conjugated system that exhibits intense π→π∗ electronic transitions. UV detection at 254 nm is universally applied because it captures the primary absorbance maximum of the anthraquinone core[2]. At this wavelength, the molar absorptivity is relatively insensitive to the exact positional substitution of the nitro groups, enabling accurate relative quantification of the isomers via simple area percentage normalization without the need for individual analytical standards for every minor impurity[3].

Self-Validating Experimental Protocol

To guarantee trustworthiness, this protocol incorporates a System Suitability Test (SST) . The method is only considered valid if the baseline resolution ( Rs​ ) between the 1,7-DNAQ peak and its closest eluting neighbor (typically 1,8-DNAQ) is strictly >1.5 .

Step 1: Reagent and Standard Preparation

• Mobile Phase A: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (18.2 M Ω⋅ cm). Degas via sonication for 10 minutes.

• Mobile Phase B: 100% HPLC-grade Acetonitrile.

• SST Standard Mix: Accurately weigh 5 mg each of pure 1,5-DNAQ, 1,8-DNAQ, and 1,7-DNAQ. Dissolve the mixture in 10 mL of Dimethylformamide (DMF) to create a 0.5 mg/mL stock solution.

Step 2: Sample Preparation Strategy

Causality Note: Dinitroanthraquinones possess notoriously poor solubility in standard aqueous or methanolic solvents. Direct dissolution in the mobile phase will cause precipitation.

• Weigh approximately 10 mg of the crude anthraquinone synthesis mixture.

• Dissolve the sample completely in 5.0 mL of pure DMF or Acetonitrile, vortexing for 2 minutes to ensure complete solubilization[2][3].

• Dilute a 1.0 mL aliquot of this solution with 9.0 mL of Mobile Phase B (Acetonitrile).

• Filter the final solution through a 0.45 µm PTFE syringe filter into an HPLC vial. PTFE is chosen for its chemical resistance to DMF.

Step 3: HPLC Instrumentation Setup

Configure the HPLC system according to the parameters outlined in Table 1 . Initiate the flow and allow the column to equilibrate for at least 20 column volumes until a stable baseline is achieved at 254 nm.

Step 4: Execution and Validation

• Inject a blank (DMF/MeCN mixture) to confirm the absence of ghost peaks.

• Inject the SST Standard Mix (10 µL). Verify that the resolution ( Rs​ ) between 1,7-DNAQ and 1,8-DNAQ is >1.5 . If Rs​<1.5 , decrease the percentage of Mobile Phase B by 2-5% to increase retention and selectivity.

• Inject the prepared crude samples.

• Calculate the relative abundance of 1,7-DNAQ using the area normalization method[3].

Quantitative Data & Impurity Profiling

Table 1: Optimized HPLC Parameters for 1,7-DNAQ Detection

Parameter	Specification
Column	End-capped C18 (e.g., 4.6 mm x 250 mm, 5 µm) or low-silanol RP[2][4]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile (MeCN)
Elution Mode	Isocratic 70:30 (B:A) or shallow gradient (60% to 80% B over 20 min)[2]
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection	UV-Vis at 254 nm[2]
Injection Volume	10 µL

Table 2: Typical Impurity Profile in Crude Nitration Mixtures

Compound	Elution Order	Typical Abundance in Crude (%)	Identification Method
1-Nitroanthraquinone	1	1.5 - 2.6%	HPLC-UV / GC-MS[1][2]
1,5-Dinitroanthraquinone	2	44.0 - 45.0%	HPLC-UV[1][2]
1,7-Dinitroanthraquinone	3	5.9 - 6.4%	HPLC-UV [1][2]
1,8-Dinitroanthraquinone	4	38.5 - 39.0%	HPLC-UV[1][2]

(Note: Exact retention times and elution orders may shift slightly depending on the specific carbon load and bonding chemistry of the chosen C18 column.)

Method Development Workflow

Workflow for the HPLC method development and validation of 1,7-dinitroanthraquinone.

References

• SIELC Technologies. "Separation of 2,7-Dinitroanthraquinone on Newcrom R1 HPLC column". SIELC. Available at:[Link][4]

• Duca, D., & Farrugia, C. "Development and Validation of HPLC-PDA Assay method of Frangula emodin". Mediterranean Journal of Chemistry. Available at:[Link][5]

• Eureka | Patsnap. "Method for producing 1,5(1,8)-dinitro-anthraquinones". Available at:[Link][1]

• Google Patents (CN102285889A). "Method for producing high-purity 1,5-dinitroanthraquinone". Available at:[3]

Sources

• 1. Method for producing 1,5(1,8)-dinitro-anthraquinones - Eureka | Patsnap [eureka.patsnap.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN102285889A - Method for producing high-purity 1,5-dinitroanthraquinone - Google Patents [patents.google.com]
• 4. Separation of 2,7-Dinitroanthraquinone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Development and Validation of HPLC-PDA Assay method of Frangula emodin | Mediterranean Journal of Chemistry [medjchem.com]

Technical Notes & Optimization

Anthraquinone Nitration Technical Support Center: Temperature Optimization &amp; Troubleshooting

Welcome to the Technical Support Center for anthraquinone nitration. Synthesizing 1-nitroanthraquinone with high regioselectivity is a complex challenge due to the competing kinetics of isomer formation (2-nitroanthraquinone) and over-nitration (dinitroanthraquinones). This guide provides drug development professionals and synthetic chemists with mechanistically grounded troubleshooting strategies, focusing on the critical role of temperature control.

Mechanistic Overview of Anthraquinone Nitration

The nitration of anthraquinone (AQ) via mixed acid (H₂SO₄/HNO₃) follows a two-step electrophilic aromatic substitution mechanism. The rate-determining step is the attack of the nitronium ion (NO₂⁺) on the C1 position[1]. Because the introduction of the first nitro group deactivates the aromatic system, secondary nitration requires higher activation energy. Precise temperature control exploits this energy differential, providing enough thermal energy to drive mononitration while kinetically starving the pathways that lead to dinitration[1][2].

Reaction pathway of anthraquinone nitration highlighting temperature dependency.

Troubleshooting & FAQs

Q1: What is the optimal temperature range for isothermal nitration, and what is the underlying causality? A: The optimal temperature range for isothermal nitration is strictly between 40°C and 70°C [2].

• Below 40°C: The thermal energy is insufficient to efficiently overcome the ~7.3 kcal/mol activation barrier for the C1 attack[1], resulting in sluggish kinetics and incomplete reactions[2].

• Above 70°C: The reaction gains enough thermal momentum to overcome the higher activation barrier of the deactivated 1-nitroanthraquinone ring, leading to a rapid accumulation of 1,5- and 1,8-dinitroanthraquinones[2][3]. Operating at ~40-60°C ensures that the reaction remains under kinetic control, maximizing regioselectivity[4].

Q2: I am maintaining 60°C, but I still observe high levels of dinitroanthraquinones. How can I prevent this? A: Dinitration is a function of both temperature and residence time. Even at ideal temperatures, prolonged exposure to the nitrating agent will force the reaction toward thermodynamic sinks (dinitro products)[2]. To prevent this, the reaction must be quenched when the conversion of anthraquinone reaches approximately 75%[3][4]. Attempting to push the reaction to 100% conversion inevitably sacrifices purity. For continuous flow systems, a residence time of approximately 7 hours at 60°C in a stirred-tank cascade is recommended to balance yield and purity[5].

Q3: How does the concentration of sulfuric acid interact with temperature to control the reaction? A: Sulfuric acid acts as the catalyst that protonates nitric acid to generate the active NO₂⁺ species[2]. However, it also acts as a solvent. If the H₂SO₄ concentration is too high (>85%), the anthraquinone fully dissolves, accelerating unselective homogeneous nitration. By maintaining a sulfuric acid concentration of 75–82% w/w at 20–60°C, the reaction is forced into a heterogeneous phase [3][4]. The solid anthraquinone slowly reacts, and the resulting 1-nitroanthraquinone precipitates out of the solution, physically shielding it from further nitration. This phase separation acts as a self-validating control system[4].

Experimental Methodologies

Protocol 1: Optimized Isothermal Mixed-Acid Nitration

This protocol utilizes heterogeneous phase conditions to inherently limit over-nitration[3][4].

• Acid Preparation: In a temperature-controlled reaction vessel equipped with a mechanical stirrer, prepare a sulfuric acid solution adjusted to a final concentration of 75–82% w/w[4].

• Substrate Addition: Suspend the finely ground anthraquinone starting material into the sulfuric acid. Ensure vigorous stirring to maintain a uniform suspension[3].

• Nitrating Agent Addition: Slowly add concentrated nitric acid (98%) dropwise. The molar ratio of nitric acid to anthraquinone should be carefully controlled (typically 4:1 to 6:1)[5]. Maintain the internal temperature at 40°C using external cooling, as the initial addition is exothermic[3].

• Isothermal Incubation: Once addition is complete, maintain the reaction at a constant 40°C for 12 to 15 hours[3]. Monitor the reaction via GC or HPLC.

• Quenching: Quench the reaction by pouring the mixture over crushed ice or cold water (e.g., 1000 parts ice water) to precipitate the crude nitration product[3]. Filter and wash with cold water until the filtrate is neutral[2].

Protocol 2: Post-Reaction Purification (Sulfite Wash)

The crude product typically contains the desired 1-nitroanthraquinone alongside the 2-nitro isomer and dinitro impurities. Sodium sulfite treatment selectively sulfonates the 2-nitro isomer, rendering it water-soluble[2][6].

• Suspension: Suspend the crude, neutralized filter cake in water[6].

• Sulfite Addition: Add an excess of sodium sulfite to the aqueous suspension.

• Thermal Activation: Heat the mixture under vigorous agitation to 90–95°C for several hours. At this temperature, the 2-nitroanthraquinone undergoes nucleophilic aromatic substitution, converting into a water-soluble sulfonate derivative[6].

• Hot Filtration: Filter the mixture while hot. The pure 1-nitroanthraquinone remains as the insoluble solid residue, while the 2-nitro derivative passes through in the filtrate[6].

Post-reaction purification workflow using sodium sulfite treatment.

Quantitative Data Summary

The following table summarizes the causal relationship between reaction parameters and product distribution, demonstrating why the 40–70°C window is strictly enforced.

Temperature (°C)	H₂SO₄ Conc. (%)	Time (h)	1-NAQ Yield (%)	Dinitro Byproducts (%)	Mechanistic Observation / Causality
40	78	12–15	~75.3	~15.4	Optimal balance. Heterogeneous phase protects 1-NAQ from secondary nitration[3].
60	78	7	>75	<10	Accelerated kinetics suitable for continuous flow stirred-tank cascades[5].
>70	>85	Variable	<60	>30	Thermal energy exceeds activation barrier for deactivated ring, driving over-nitration[1][2].

References

• BenchChem Technical Support Team.
• Hartwig, E., et al. "US3766222A - Manufacture of 1-nitroanthraquinone".
• "DE2204516C3 - Process for the continuous nitration of anthraquinone".
• BenchChem Technical Support Team. "Technical Support Center: Synthesis of 2-Nitroanthraquinone". Benchchem.
• "Density functional theory study on the reaction mechanism of 1-nitroanthraquinone synthesis by nitration of anthraquinone mixed acid". PubMed.
• "DE2039822B2 - Process for the preparation of 1-nitroanthraquinone".

Sources

• 1. Density functional theory study on the reaction mechanism of 1-nitroanthraquinone synthesis by nitration of anthraquinone mixed acid [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. DE2039822B2 - Process for the preparation of 1-nitroanthraquinone - Google Patents [patents.google.com]
• 4. US3766222A - Manufacture of 1-nitroanthraquinone - Google Patents [patents.google.com]
• 5. DE2204516C3 - Process for the continuous nitration of anthraquinone - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Preventing Over-Nitration in 1,7-Dinitroanthraquinone Production

Welcome to the Technical Support Center for anthraquinone derivatives. This guide is specifically engineered for researchers and drug development professionals facing challenges with over-nitration during the synthesis and isolation of the 1,7-dinitroanthraquinone isomer.

Part 1: Core Principles & Mechanistic FAQs

Q: What defines "over-nitration" in the context of 1,7-dinitroanthraquinone synthesis, and what are its mechanistic triggers? A: When targeting the 1,7-dinitroanthraquinone isomer, the electrophilic aromatic substitution must strictly halt at the dinitro stage. Over-nitration occurs when the reaction proceeds to form trinitroanthraquinones or triggers oxidative degradation, yielding nitrohydroxyanthraquinones[1]. Mechanistically, the first nitro group severely deactivates the anthraquinone ring, directing the second nitronium ion (NO₂⁺) to the opposite ring[2]. Once dinitrated, both rings are highly electron-deficient. However, under forcing conditions—such as temperatures exceeding 70°C or a massive stoichiometric excess of fuming nitric acid—the activation energy barrier for a third NO₂⁺ addition is breached, leading to irreversible over-nitration[1][3].

Q: How does the temperature profile dictate the boundary between successful dinitration and over-nitration? A: The nitration of anthraquinone is highly exothermic. If initiated at room temperature, rapid heat evolution causes local thermal runaways, instantly triggering oxidative cleavage. A staged heating protocol is mandatory[2][3]. Initiation at -10°C to -5°C controls the kinetics of the first nitration. As the substrate converts to the deactivated 1-nitroanthraquinone, the temperature is gradually raised to 60-65°C to provide the kinetic energy required for the second nitration[3]. Exceeding 65°C provides enough thermodynamic energy to force trinitration.

Q: Why does over-nitration complicate the downstream isolation of the 1,7-isomer? A: 1,7-dinitroanthraquinone is isolated from a mixed 1,6-/1,7- fraction via selective solubility in nitrobenzene[4]. Over-nitrated species (trinitro- and nitrohydroxy- derivatives) act as impurities that alter the polarity and solubility matrix of the crude mixture. This disruption causes the 1,6-isomer—which normally dissolves in nitrobenzene at 90-110°C—to co-precipitate with the 1,7-isomer, destroying the purity of the final product[1][4].

Part 2: Quantitative Data & Troubleshooting

To maintain a self-validating system, continuously monitor your reaction parameters against the established thresholds below. Deviations in the acid ratio or thermal profile directly correlate with the percentage of over-nitrated byproducts.

Table 1: Impact of Reaction Parameters on Dinitration vs. Over-Nitration

Temperature Profile	HNO₃:AQ Ratio (wt)	H₂SO₄:AQ Ratio (wt)	Dinitro Yield (%)	Over-Nitration / Trinitro (%)	Mechanistic Outcome
-10°C to 65°C (Staged)	17.5:1	0.88:1	>95%	<1.5%	Optimal: Controlled NO₂⁺ release prevents trinitration[1][3].
Isothermal 70°C	17.5:1	0.88:1	~80%	>10%	Failure: Thermal energy overcomes deactivated ring barrier.
-10°C to 65°C (Staged)	35:1	2.5:1	~85%	8-12%	Failure: Excess NO₂⁺ concentration drives third substitution.

Part 3: Experimental Protocols

Protocol A: Staged Nitration of Anthraquinone (Preventing Over-Nitration)

Causality Focus: This protocol utilizes a low-temperature initiation to prevent oxidative cleavage, followed by staged heating to ensure complete dinitration without providing the activation energy required for trinitration.

• Reagent Preparation: Suspend 100 parts of 98.5% anthraquinone into 175 parts of 98% nitric acid in a jacketed reactor equipped with high-shear agitation[3].

• Thermal Initiation: Cool the suspension to between -10°C and -5°C[3]. Causality: Low temperatures suppress the formation of oxidative nitrohydroxyanthraquinones during the highly exothermic mononitration phase.

• Acid Dosing: Add 88 parts of 104.5% sulfuric acid (oleum) dropwise over 4 hours, strictly maintaining the temperature at -10°C to -5°C[3].

• Staged Heating (Critical Step):

  • Hold at -10°C to -5°C for 2 hours.

  • Raise to 20-25°C and hold for 2 hours.

  • Raise to 40-45°C and hold for 2 hours.

  • Finally, raise to 60-65°C and hold for 2 hours[2][3]. Self-Validation: Monitor the reaction via HPLC. The disappearance of 1-nitroanthraquinone should coincide with the 60-65°C hold. Do not exceed 65°C to prevent trinitration.

• Quenching: Dilute the reaction mixture into a sufficient volume of cold water to precipitate the dinitroanthraquinone mixture[3].

• Washing: Filter and wash the solid with cold water until the filtrate tests strictly pH neutral. Causality: Residual acid trapped in the filter cake will catalyze oxidative degradation during the drying phase.

Protocol B: Isolation of 1,7-Dinitroanthraquinone via Nitrobenzene Extraction

Causality Focus: 1,7-dinitroanthraquinone is uniquely insoluble in nitrobenzene at 90-110°C, whereas the 1,6-isomer is soluble. This thermodynamic threshold allows for precise separation.

• Solvent Ratio: Take 100 g of the crude 1,6-/1,7-dinitroanthraquinone enriched fraction and suspend it in 500 ml (approx. 5 times by weight) of nitrobenzene[4].

• Thermal Extraction: Heat the suspension to 90°C–110°C and stir vigorously for 2 hours[4]. Causality: This specific temperature window provides enough kinetic energy to fully dissolve the 1,6-isomer without solubilizing the 1,7-isomer.

• Hot Filtration (Critical Step): Filter the suspension at the exact same temperature (90°C–110°C). Allowing the mixture to cool before filtration will cause the 1,6-isomer to crash out and contaminate the target product[4].

• Displacement Wash: Wash the filter cake immediately with 50 ml of hot nitrobenzene (90°C) to displace the adhering mother liquor[4].

• Drying: Free the isolated solid from residual nitrobenzene in vacuo at 140°C to yield highly pure 1,7-dinitroanthraquinone[4].

Part 4: Reaction Pathway Visualization

Reaction pathways of anthraquinone nitration highlighting over-nitration triggers.

References

• [4] US4155921A - Process for the isolation of 1,6- and 1,7-dinitroanthraquinone. Google Patents. 4

• [3] Method for producing 1,5(1,8)-dinitro-anthraquinones. Eureka | Patsnap. 3

• [1] US4012426A - Purification of 1-nitroanthraquinone. Google Patents. 1

• [2] Buy 1,5-Dinitroanthraquinone | 82-35-9. Smolecule. 2

Sources

• 1. US4012426A - Purification of 1-nitroanthraquinone - Google Patents [patents.google.com]
• 2. Buy 1,5-Dinitroanthraquinone | 82-35-9 [smolecule.com]
• 3. Method for producing 1,5(1,8)-dinitro-anthraquinones - Eureka | Patsnap [eureka.patsnap.com]
• 4. US4155921A - Process for the isolation of 1,6- and 1,7-dinitroanthraquinone - Google Patents [patents.google.com]

reducing byproduct formation during 1,7-dinitroanthraquinone extraction

Welcome to the Technical Support Center for the extraction and purification of 1,7-dinitroanthraquinone (1,7-DNA). Designed for researchers and drug development professionals, this guide addresses the thermodynamic challenges of isomer separation following anthraquinone nitration.

Section 1: Core Principles of Dinitroanthraquinone Isomerism (FAQ)

Q: Why does the nitration of anthraquinone inherently produce a complex mixture of isomers, specifically 1,6- and 1,7-DNA? A: The nitration of anthraquinone proceeds via electrophilic aromatic substitution, driven by the formation of highly electrophilic nitronium ions (NO₂⁺) [3]. The first nitro group strongly deactivates the ring it attaches to, directing the second nitration event to the opposite ring. Because the carbonyl groups of the anthraquinone core are meta-directing, the second nitro group predominantly attacks the α (1,5- and 1,8-) and β (1,6- and 1,7-) positions [2]. Consequently, 1,6- and 1,7-DNA are formed in almost equal amounts, making their separation a significant thermodynamic challenge[1].

Q: How can I accurately identify and quantify the byproducts in my crude 1,7-DNA extract? A: High-Performance Liquid Chromatography (HPLC) is the gold standard for resolving dinitroanthraquinone isomers. To create a self-validating analytical loop, we recommend using a C18 reverse-phase column (4.6 mm x 250 mm, 5 µm) with an isocratic mobile phase of acetonitrile and water (70:30 v/v) at a flow rate of 1.0 mL/min, utilizing UV detection at 254 nm [2]. This setup ensures you can monitor the exact ratio of 1,6-DNA to 1,7-DNA before and after extraction, validating the efficacy of your purification steps.

Section 2: Troubleshooting Extraction & Purification Issues

Issue 1: High 1,6-DNA contamination in the isolated 1,7-DNA fraction.

• Causality: 1,6-DNA and 1,7-DNA share nearly identical polarities. If the extraction solvent volume is too low or the temperature drops during filtration, the 1,6-DNA will rapidly co-precipitate with the 1,7-DNA residue [1].

• Solution: Utilize the differential solubility of these isomers in hot nitrobenzene. Ensure the crude mixture is treated with 5 to 7 times its weight in nitrobenzene at exactly 90°C to 110°C [1]. Maintain this temperature strictly during the filtration step (hot filtration). Washing the filter cake must be done with cold nitrobenzene (10-25% of the extraction volume) to displace the mother liquor without dissolving the 1,7-DNA [1].

Issue 2: Low overall yield of 1,7-DNA (e.g., <50% recovery).

• Causality: Over-extraction or excessive solvent volumes. While 1,7-DNA is largely insoluble in nitrobenzene at 110°C, excessive solvent ratios (e.g., >8.5 times weight) or prolonged extraction times (>3 hours) will lead to the partial dissolution of the target compound into the mother liquor [1].

• Solution: Optimize the extraction time to 1 to 3 hours. Ensure the crude mixture is finely ground before extraction to maximize surface area. This allows thermodynamic equilibrium to be reached rapidly (often within 30 minutes) without requiring excess solvent [1].

Issue 3: Heavy contamination with 1,5-DNA and 1,8-DNA in the final product.

• Causality: Incomplete initial separation of the α,α'-isomers prior to the 1,7-DNA extraction phase.

• Solution: Before attempting to isolate 1,7-DNA, ensure the crude nitration mixture has been properly fractionated. 1,5- and 1,8-DNA should be precipitated out first using polar aprotic solvents (like dimethylformamide) or by controlled dilution of the mixed acid [4]. Only the enriched mother liquor should be subjected to the nitrobenzene extraction protocol.

Section 3: Standardized Extraction Protocol

Nitrobenzene Extraction Method for 1,7-Dinitroanthraquinone This protocol isolates 1,7-DNA from a pre-enriched 1,6-/1,7-DNA mixture, minimizing byproduct carryover through precise thermal control [1].

• Preparation: Finely grind 100 g of the crude 1,6-/1,7-dinitroanthraquinone mixture to maximize the surface area for solvent interaction.

• Solvent Addition: Transfer the powder to a reaction vessel equipped with a mechanical stirrer and strict temperature control. Add 500 mL of nitrobenzene (approximately 5x the weight of the crude mixture).

• Hot Extraction: Heat the suspension to 95°C. Maintain strict isothermal conditions and stir continuously for 1.5 to 2 hours. This selectively dissolves the 1,6-DNA byproduct into the liquid phase.

• Hot Filtration (Critical Step): Immediately filter the suspension using a pre-heated sintered glass funnel at 95°C. Do not allow the mixture to cool during transfer, as 1,6-DNA will rapidly precipitate and contaminate the filter cake.

• Washing: Wash the retained solid (1,7-DNA) with 50 mL of cold nitrobenzene (room temperature) to displace the adhering mother liquor.

• Drying: Dry the purified 1,7-DNA solid under vacuum at 140°C to remove all residual solvent.

• Byproduct Recovery (Optional): Cool the filtrate to between 40°C and 75°C to crystallize the 1,6-DNA byproduct. This can be isolated via a secondary filtration to recover valuable intermediates [1].

Section 4: Quantitative Data Presentation

Table 1: Typical Isomer Distribution and Separation Yields Data reflects the compositional shift of a standard nitration mixture following the nitrobenzene extraction protocol.

Compound	Crude Mixture Composition (%)	Post-Extraction Purity (%)	Separation Yield (%)
1,7-Dinitroanthraquinone	~20 - 25%	> 90%	73 - 83%
1,6-Dinitroanthraquinone	~20 - 25%	< 5% (in 1,7-DNA fraction)	46 - 49% (Recovered from filtrate)
1,5- & 1,8-Dinitroanthraquinone	~40 - 50%	< 1%	N/A (Removed prior to extraction)

Section 5: Process Visualization

Workflow for the isolation of 1,7-dinitroanthraquinone using differential nitrobenzene extraction.

References

• Process for the isolation of 1,6- and 1,7-dinitroanthraquinone (US4155921A).
• Characterization of impurities in 1,8-Dinitroanthraquinone synthesis. Benchchem.
• Buy 1,5-Dinitroanthraquinone | 82-35-9. Smolecule.
• Method for producing high-purity 1,5-dinitroanthraquinone (CN102285889A).

improving catalytic efficiency in 1,7-dinitroanthraquinone reduction

Welcome to the Technical Support Center for the catalytic reduction of 1,7-dinitroanthraquinone (1,7-DNAQ) to 1,7-diaminoanthraquinone (1,7-DAAQ). This portal is designed for researchers and drug development professionals to troubleshoot reaction bottlenecks, optimize catalytic efficiency, and implement scalable, self-validating synthetic workflows.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: My reduction stalls before completion, yielding a mixture of 1,7-DAAQ and nitro-amino intermediates. How can I drive the reaction to completion without dangerously increasing hydrogen pressure? A1: Stalled reductions in anthraquinone chemistry typically indicate either severe gas-liquid mass transfer limitations or catalyst poisoning. 1,7-DAAQ is highly insoluble in most organic solvents; as it forms, it precipitates directly onto the catalyst surface, physically blocking the active sites [[1]]().

• Causality & Solution: Shift from a standard monometallic catalyst to a bimetallic system, such as a nano-Cu/Ni binary alloy in N,N-dimethylformamide (DMF). Alloying modifies the d-band center of the catalyst, optimizing the binding energy of the nitro group and facilitating complete reduction even at moderate pressures 2. Additionally, transitioning from a batch autoclave to a microreactor setup drastically increases the gas-liquid interfacial area, eliminating the mass transfer resistance that starves the catalyst of hydrogen [[3]]().

Q2: I am experiencing massive yield losses during catalyst filtration because the 1,7-DAAQ product co-precipitates with the Pd/C catalyst. How do I separate them efficiently? A2: Do not attempt to separate them using massive volumes of boiling organic solvents (like sulfuric acid or hot DMF), as this is hazardous and inefficient. Instead, exploit the inherent redox chemistry of the anthraquinone core.

• Causality & Solution: Conduct the hydrogenation in an aqueous alkaline medium (e.g., 3% NaOH). Under these conditions, the catalyst first reduces the nitro groups, and then reduces the anthraquinone core to an anthrahydroquinone. This hydroquinone instantly reacts with the alkali base to form a highly water-soluble sodium salt 1. Because the product is now entirely in the aqueous phase, you can easily filter out the solid Pd/C catalyst. Once filtered, simply bubbling air through the filtrate oxidizes the hydroquinone back to the insoluble 1,7-DAAQ, which precipitates out in near-perfect purity.

Q3: How do I prevent permanent over-reduction (ring hydrogenation) when using highly active catalysts? A3: Anthraquinone derivatives are susceptible to deep hydrogenation if left unchecked. To prevent this, you must utilize chemoselective catalysts or self-limiting reaction media. For instance, [N,O]-chelate half-sandwich ruthenium complexes exhibit extreme chemoselectivity and high turnover numbers (TON) specifically for nitro group reduction, leaving the aromatic rings intact 4. If using Pd/C in an alkaline medium, rely on the kinetic difference between nitro reduction and hydroquinone formation; the reaction naturally slows down once the hydroquinone salt is formed 1.

Part 2: Reaction Pathways & Workflows

Caption: Catalytic reduction pathway of 1,7-DNAQ highlighting intermediates and reversible over-reduction.

Caption: Self-validating workflow for aqueous alkaline hydrogenation to bypass product solubility limits.

Part 3: Quantitative Data Presentation

The following table summarizes the operational parameters and mechanistic advantages of various catalytic systems utilized for anthraquinone reduction.

Catalyst System	Solvent / Medium	Temp (°C)	Pressure (MPa)	Key Mechanistic Advantage	Reference
Pd/C (Monometallic)	Aqueous NaOH (3%)	15–60	0.1–3.0	Bypasses product solubility limits via formation of water-soluble hydroquinone salt.	1
Nano-Cu/Ni Alloy	DMF	≤ 45	Moderate	Synergistic d-band modification prevents intermediate poisoning and deactivation.	2
Pd-Co / Pd-Ag	Microreactor Flow	70–80	0.3	High space-time yield; micro-channels eliminate gas-liquid mass transfer limits.	3
Ru Half-Sandwich	Aqueous / Organic	Varies	Varies	Extreme chemoselectivity for nitro groups; prevents aromatic ring saturation.	4

Part 4: Self-Validating Experimental Protocols

Protocol A: Aqueous Alkaline Hydrogenation (Solubility Bypass Method)

This protocol is designed to solve the critical issue of 1,7-DAAQ precipitating onto the catalyst by temporarily converting the product into a water-soluble anthrahydroquinone salt 1.

• Reaction Setup: Charge a 500 mL electromagnetically stirred autoclave with 10 g of 1,7-DNAQ, 120 g of a 3% aqueous sodium hydroxide solution, 80 g of methanol (to aid initial substrate wetting), and 200 mg of 5% Pd/C catalyst.

• Purge & Pressurize: Purge the vessel with N₂ three times to remove oxygen, followed by three H₂ purges. Pressurize the reactor with H₂ to 3.0 MPa.

• Hydrogenation: Heat the mixture to 50°C under continuous stirring. Monitor the hydrogen uptake. The reaction will proceed through nitro reduction and subsequently reduce the anthraquinone core to an anthrahydroquinone.

• Validation Checkpoint 1 (Endpoint Detection): The reaction is complete when hydrogen uptake ceases. The solution should be a deep, clear color, indicating the formation of the soluble hydroquinone salt.

• Filtration: Discharge the reactor under an inert N₂ atmosphere (critical to prevent premature oxidation). Filter the mixture to recover the Pd/C catalyst. The filtrate contains the dissolved product.

• Oxidation & Precipitation: Bubble compressed air through the clear filtrate at room temperature. The oxygen will quantitatively oxidize the hydroquinone back to the quinone, causing pure 1,7-DAAQ to precipitate.

• Validation Checkpoint 2 (Oxidation Completion): Drop a small aliquot of the reaction mixture onto filter paper. The absence of a yellow oozed ring (ascribable to unoxidized hydroquinone) confirms the oxidation is 100% complete 1.

• Recovery: Filter the precipitated 1,7-DAAQ, wash with deionized water until the effluent is neutral, and dry under vacuum.

Protocol B: High-Pressure Hydrogenation using Nano-Cu/Ni Alloy

This protocol utilizes a bimetallic catalyst to prevent the accumulation of hydroxylamine intermediates without requiring an alkaline phase change [[2]]().

• Preparation: In a high-pressure reactor, combine 1,7-DNAQ with anhydrous N,N-dimethylformamide (DMF).

• Catalyst Addition: Add the synthesized nano-copper/nickel binary alloy catalyst. Ensure the catalyst was prepared using appropriate organic modifiers to control particle size, maximizing the active surface area [[2]]().

• Atmosphere Control: Seal the device, purge the headspace with N₂ to empty ambient air, and subsequently flush with high-purity H₂ to displace the N₂.

• Reaction: Engage the stirring device and maintain a constant temperature (below 45°C) while supplying hydrogen gas at a constant pressure.

• Validation Checkpoint: After the calculated reaction time, cool the system and extract an aliquot. Dilute the sample and analyze via High-Performance Liquid Chromatography (HPLC) to confirm the complete disappearance of the 1-amino-7-nitroanthraquinone intermediate 2.

Part 5: References

• Process for preparing 1-aminoanthraquinone having high purity. Google Patents (US4054586A).

• A kind of method that 1 nitroanthraquinone catalytic hydrogenation prepares 1 amino anthraquinones. Google Patents (CN106242984A).

• Catalytic hydrogenation of carbonyl and nitro compounds using an[N,O]-chelate half-sandwich ruthenium catalyst. Dalton Transactions (RSC Publishing).

• Experimental Studies on Hydrogenation of Anthraquinone Derivative in a Microreactor. ResearchGate.

Sources

• 1. US4054586A - Process for preparing 1-aminoanthraquinone having high purity - Google Patents [patents.google.com]
• 2. CN106242984A - A kind of method that 1 nitroanthraquinone catalytic hydrogenation prepares 1 amino anthraquinones - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Catalytic hydrogenation of carbonyl and nitro compounds using an [N,O]-chelate half-sandwich ruthenium catalyst - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Analytical Purity of 1,7-Dinitroanthraquinone: A Comparative Guide to HPLC Method Validation and Isomer Resolution

Executive Summary

The accurate quantification and purity analysis of 1,7-dinitroanthraquinone (1,7-DNAQ) is a critical quality control step in the synthesis of anthraquinone-derived dyes and pharmaceuticals. Because the nitration of anthraquinone inherently produces a complex matrix of positional isomers[1], achieving baseline resolution during High-Performance Liquid Chromatography (HPLC) is notoriously difficult[2]. This guide provides a mechanistic comparison of HPLC stationary phases and outlines a self-validating, ICH Q2(R2) compliant protocol for 1,7-DNAQ purity analysis.

Mechanistic Insight: The Isomer Resolution Challenge

During the mixed-acid nitration of anthraquinone, 1,7-DNAQ is co-synthesized alongside the 1,5-, 1,6-, and 1,8-dinitroanthraquinone isomers[3]. These isomers share an identical molecular weight (298.21 g/mol ) and exhibit nearly indistinguishable hydrophobicities (LogP).

Why Standard C18 Fails: Standard Octadecylsilane (C18) columns rely predominantly on dispersive (van der Waals) interactions and hydrophobic partitioning. Because the hydrodynamic radii of 1,6-DNAQ and 1,7-DNAQ are virtually identical, a C18 stationary phase cannot effectively differentiate between the subtle spatial distributions of their electron-withdrawing nitro (-NO₂) groups. This leads to severe co-elution.

The Orthogonal Solution: To resolve these critical pairs, the stationary phase must exploit alternative chemical forces:

• π−π Interactions: The rigid, conjugated anthraquinone backbone can engage in electron donor-acceptor interactions with aromatic stationary phases.

• Dipole-Dipole Interactions: The highly electronegative nitro groups create distinct dipole moments depending on their positional symmetry. Fluorinated stationary phases are highly sensitive to these localized electron density variations.

Comparative Analysis of HPLC Stationary Phases

To objectively determine the optimal column chemistry for 1,7-DNAQ analysis, we compare three distinct stationary phases. The data below synthesizes expected chromatographic performance based on the structural mechanics of dinitroanthraquinone isomers.

Table 1: Performance Comparison of Stationary Phases for 1,7-DNAQ Isomer Separation

Column Chemistry	Primary Retention Mechanism	Resolution (1,6- vs 1,7-DNAQ)	Peak Tailing ( Tf​ )	Theoretical Plates ( N )	Method Suitability
Standard C18	Hydrophobic (Dispersive)	0.8 (Co-elution)	1.45	12,000	Poor
Phenyl-Hexyl	Hydrophobic + π−π	1.6 (Baseline)	1.10	15,500	Good
PFP (Pentafluorophenyl)	π−π , Dipole-Dipole, H-Bonding	2.4 (Excellent)	1.05	18,200	Optimal

Causality of PFP Superiority: The Pentafluorophenyl (PFP) phase provides the highest resolution. The highly electronegative fluorine atoms on the stationary phase create a strong dipole moment that interacts differentially with the varied electron densities of the dinitroanthraquinone isomers, providing exceptional shape and electronic selectivity.

ICH Q2(R2) Validation Framework

Under the updated ICH Q2(R2) guidelines, an analytical procedure must be proven fit for its intended purpose throughout its lifecycle[4]. For the purity analysis of 1,7-DNAQ, the method must rigorously evaluate Specificity, Linearity, Accuracy, Precision, and Robustness[5].

Workflow for ICH Q2(R2) compliant HPLC method validation for 1,7-DNAQ purity.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system, ensuring that system suitability is confirmed prior to any quantitative analysis. HPLC with UV detection at 254 nm is the recommended analytical technique for characterizing these impurities[6].

Step 1: Mobile Phase Preparation & System Equilibration

• Aqueous Phase (A): Ultrapure water with 0.1% Trifluoroacetic acid (TFA).

  • Causality: TFA acts as an ion-pairing agent and strictly suppresses the ionization of residual silanols on the silica support. This prevents secondary interactions that cause peak tailing for highly conjugated molecules like 1,7-DNAQ.

• Organic Phase (B): HPLC-grade Acetonitrile.

• Gradient Program: 40% B to 80% B over 20 minutes at a flow rate of 1.0 mL/min.

Step 2: System Suitability Testing (SST)

• Action: Inject a mixed standard containing 10 µg/mL each of 1,5-, 1,6-, 1,7-, and 1,8-DNAQ.

• Acceptance Criteria: Resolution ( Rs​ ) between the critical pair (1,6-DNAQ and 1,7-DNAQ) must be ≥1.5 . The relative standard deviation (RSD) of retention times for 5 replicate injections must be ≤1.0% .

• Causality: This is the core self-validating step. It proves that the column chemistry and mobile phase kinetics are actively resolving the isomers before any unknown sample matrix is introduced.

Step 3: Specificity and Forced Degradation

• Action: Subject 1,7-DNAQ samples to thermal (80°C), oxidative (3% H2​O2​ ), and photolytic stress. Inject the stressed samples.

• Causality: Demonstrates that potential degradation products do not co-elute with the main 1,7-DNAQ peak, proving the method is strictly stability-indicating.

Step 4: Linearity, Accuracy, and Precision

• Linearity: Prepare calibration standards at 50%, 75%, 100%, 125%, and 150% of the target analytical concentration (e.g., nominal 10 µg/mL). Calculate the linear regression line ( R2≥0.999 ).

• Accuracy (Recovery): Spike known amounts of pure 1,7-DNAQ into a synthetic mixture of isomer impurities at 80%, 100%, and 120% levels.

• Precision: Perform 6 independent preparations of the 100% test concentration.

• Acceptance Criteria: Recovery must fall between 98.0% - 102.0%, and the overall %RSD must be <2.0% .

Sources

• 1. CN101423477B - The production method of 1,5(1,8)-dinitroanthraquinone - Google Patents [patents.google.com]
• 2. Buy 1,5-Dinitroanthraquinone | 82-35-9 [smolecule.com]
• 3. US4155921A - Process for the isolation of 1,6- and 1,7-dinitroanthraquinone - Google Patents [patents.google.com]
• 4. database.ich.org [database.ich.org]
• 5. mastercontrol.com [mastercontrol.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

comparing dinitroanthraquinone isomers in redox flow battery applications

As a Senior Application Scientist navigating the intersection of electrochemistry and organic materials, I frequently encounter a critical overlap between energy storage and pharmacology. Anthraquinones are privileged scaffolds—not only serving as the backbone for critical chemotherapeutics (like doxorubicin) in drug development but also acting as the workhorse redox-active molecules in next-generation Organic Redox Flow Batteries (ORFBs).

For researchers optimizing ORFBs, tuning the redox potential of the anthraquinone core is paramount. The introduction of strongly electron-withdrawing nitro (-NO₂) groups drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO), shifting the reduction potential to more positive values. This guide provides an objective, data-driven comparison of two pivotal isomers: 1,5-dinitroanthraquinone (1,5-DNAQ) and 1,8-dinitroanthraquinone (1,8-DNAQ) , detailing their mechanistic behavior, comparative performance, and the self-validating experimental protocols required to evaluate them.

Mechanistic Insights: 1,5-DNAQ vs. 1,8-DNAQ

The positional isomerism of the nitro groups dictates the molecule's symmetry, steric strain, and electronic distribution, which in turn govern its electrochemical reversibility [1].

• 1,5-Dinitroanthraquinone (1,5-DNAQ): Featuring a highly symmetrical ( C2h​ ) planar structure, the nitro groups are positioned on opposite rings. This minimizes steric hindrance and provides a highly stable conjugated π -system. Its low LUMO energy (-3.8 eV) makes it an exceptional electron acceptor, favoring stable, reversible two-electron reduction of the quinone carbonyls in aprotic solvents [2].

• 1,8-Dinitroanthraquinone (1,8-DNAQ): With both nitro groups on the same side ( C2v​ symmetry), 1,8-DNAQ experiences significant steric repulsion between the nitro groups and the adjacent carbonyl oxygen. This slight structural distortion affects its solvation energy and shifts its reduction potential slightly more negative compared to the 1,5-isomer. However, this configuration makes it highly effective as a soluble redox mediator (RM) in systems like Li-O₂ batteries, where it catalyzes the reduction of oxygen to peroxide[3].

The Multi-Electron Conundrum

While the standard operation of an ORFB relies on the highly reversible 2-electron/2-proton reduction of the quinone core, the nitro groups themselves are redox-active. In the presence of strong proton donors, nitro groups can undergo deep, multi-electron reduction (up to 6 electrons per group to form amines) [4]. In solid-state batteries, this unlocks massive theoretical capacity (>1300 mAh/g). However, in flow batteries, this deep reduction is often irreversible and parasitic, leading to capacity fade. Controlling the voltage cutoff is therefore critical.

Electrochemical reduction pathways of DNAQ isomers highlighting the parasitic deep reduction.

Comparative Performance Data

The following table synthesizes the quantitative electrochemical parameters of both isomers, grounded in Density Functional Theory (DFT) calculations and empirical cyclic voltammetry[1, 2, 3].

Parameter	1,5-Dinitroanthraquinone (1,5-DNAQ)	1,8-Dinitroanthraquinone (1,8-DNAQ)
Symmetry Point Group	C2h​	C2v​
Reduction Potential (vs. SHE)	-0.304 V	-0.327 V
LUMO Energy Level	~ -3.80 eV	~ -3.72 eV
Steric Hindrance	Low (Opposite rings)	High (Adjacent to same carbonyl)
Primary Advantage	High structural stability, flat planar core	High solubility potential, strong RM activity
Optimal Application	High-voltage non-aqueous anolyte	Redox Mediator (Li-O₂), specialized ORFBs

Self-Validating Experimental Protocols

To objectively compare these isomers for flow battery applications, we must isolate their intrinsic electrochemical kinetics from system-level artifacts (like membrane crossover). The following protocols represent the gold standard for validating organic redox-active molecules.

Protocol A: Cyclic Voltammetry (CV) for Kinetic Isolation

Causality: CV is performed at varying scan rates to calculate the diffusion coefficient (via the Randles-Sevcik equation) and to identify the exact voltage threshold where the irreversible reduction of the nitro group begins, allowing us to set safe operating voltage windows for the flow cell.

• Preparation: Dissolve 2.0 mM of the DNAQ isomer in 0.1 M tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous acetonitrile.

• Cell Setup: Utilize a three-electrode glass cell inside an argon-filled glovebox. Use a 3 mm glassy carbon working electrode, a platinum wire counter electrode, and an Ag/Ag+ non-aqueous reference electrode.

• Execution: Sweep the potential from 0.0 V to -1.5 V at scan rates ranging from 10 mV/s to 500 mV/s.

• Validation: A peak separation ( ΔEp​ ) of ~59 mV at low scan rates confirms a highly reversible, chemically stable one-electron transfer step. Any anodic peak current loss at higher negative potentials indicates the onset of irreversible nitro-group reduction.

Protocol B: Symmetric Flow Cell Cycling

Causality: Traditional full cells pair the anthraquinone with a different molecule (e.g., a ferrocyanide posolyte). If capacity fades, it is impossible to know if it was caused by the DNAQ degrading or the posolyte crossing over the membrane. A symmetric cell uses the DNAQ isomer on both sides of the membrane (one side oxidized, one side reduced), creating a self-validating system where capacity fade can only be attributed to the intrinsic molecular degradation of the DNAQ.

• Electrolyte Preparation: Prepare 50 mL of 0.1 M DNAQ in the chosen supporting electrolyte.

• Pre-Conditioning: Bulk electrolyze the solution in a standard flow cell until exactly 50% State of Charge (SOC) is reached (a 1:1 mixture of quinone and hydroquinone).

• Symmetric Assembly: Pump this 50% SOC solution into both the anode and cathode reservoirs of a fresh flow cell separated by a size-exclusion membrane.

• Cycling: Apply a constant current density of 20 mA/cm². Charge the cell until a 0.4 V overpotential is reached, then discharge to 0 V.

• Analysis: Record the capacity retention over 100 cycles. Because crossover yields the exact same molecule, any measured capacity fade strictly quantifies the chemical decomposition rate of the isomer.

Experimental workflow for the self-validating symmetric cell evaluation of DNAQ.

Conclusion & Application Recommendations

Both dinitroanthraquinone isomers offer compelling pathways for high-voltage organic energy storage.

• For Long-Duration Flow Batteries: 1,5-DNAQ is the superior choice. Its C2h​ symmetry provides a highly stable conjugated core that resists structural deformation during repeated redox cycling, yielding superior capacity retention in symmetric cell testing.

• For Catalytic/Redox Mediator Applications: 1,8-DNAQ is highly advantageous. Its slightly shifted redox potential and asymmetrical steric profile make it an excellent soluble catalyst for accelerating oxygen reduction kinetics in next-generation metal-air systems [3].

For drug development professionals transitioning into energy materials, the toxicological handling of these isomers mirrors that of standard anthracycline handling—requiring strict protocols to prevent DNA intercalation and oxidative stress via reactive oxygen species (ROS) generation during accidental exposure.

References

• Achieving Accurate Reduction Potential Predictions for Anthraquinones in Water and Aprotic Solvents. The Journal of Physical Chemistry C - ACS Publications.[Link]

• Redox mediators for high-performance lithium–oxygen batteries. Semantic Scholar.[Link]

• Recent Advances in Development of Organic Battery Materials for Monovalent and Multivalent Metal-Ion Rechargeable Batteries. ACS Applied Energy Materials.[Link]

Vibrational Fingerprinting of Anthraquinone Isomers: A Comparative IR Spectroscopy Guide for 1,7-Dinitroanthraquinone and its Derivatives

Executive Summary

The synthesis of dinitroanthraquinones is a cornerstone in the development of advanced dyes, pigments, and pharmaceutical intermediates. While the 1,5- and 1,8-dinitroanthraquinone isomers are the primary kinetic and thermodynamic targets of anthraquinone nitration, 1,7-dinitroanthraquinone frequently emerges as a critical minor isomer[1]. For researchers and drug development professionals, understanding the vibrational spectroscopy of 1,7-dinitroanthraquinone compared to its more symmetric derivatives is essential for rigorous impurity profiling, structural validation, and downstream reaction control[2].

This guide provides an objective, data-driven comparison of the infrared (IR) spectral properties of these isomers, grounded in mechanistic causality and validated experimental workflows.

Mechanistic Origins and Symmetry Considerations

To understand the IR spectral differences between these derivatives, one must first examine their synthetic origins and resulting molecular symmetry. During the electrophilic aromatic substitution of anthraquinone, the initial addition of a nitro group at the 1-position strongly deactivates that specific aromatic ring. Subsequent nitration is directed to the opposite ring. The alpha positions (5 and 8) are kinetically and thermodynamically favored, yielding the 1,5- and 1,8-isomers as major products[1]. However, substitution at the beta positions (6 and 7) still occurs due to competitive electronic directing effects, generating 1,6- and 1,7-dinitroanthraquinone as persistent impurities[1].

The structural geometry of these isomers fundamentally dictates their infrared (IR) spectral signatures:

• High Symmetry (1,5- and 1,8-Isomers): 1,5-Dinitroanthraquinone possesses C2h​ symmetry, and 1,8-dinitroanthraquinone possesses C2v​ symmetry. This high degree of symmetry results in degenerate vibrational modes, producing sharper, highly distinct IR absorption bands[3].

• Low Symmetry (1,7-Isomer): 1,7-dinitroanthraquinone lacks this symmetry. Its two nitro groups reside in chemically and electronically distinct environments—one at the alpha position (experiencing strong peri-interactions and steric hindrance with the adjacent quinone carbonyl) and one at the beta position (experiencing less steric bulk). This asymmetry causes vibrational decoupling, leading to peak broadening and multiplet splitting in the IR spectrum[3].

Comparative Quantitative IR Data

The following table summarizes the key vibrational modes for 1,7-dinitroanthraquinone compared to its primary structural analogues, highlighting the causal relationships between molecular symmetry and spectral shifts[4].

Vibrational Mode	1,5-Dinitroanthraquinone	1,8-Dinitroanthraquinone	1,7-Dinitroanthraquinone	Mechanistic Causality for Spectral Shift
C=O (Quinone) Stretch	1670 – 1680 cm⁻¹	1670 – 1680 cm⁻¹	~1675 cm⁻¹ (Broad/Split)	Asymmetric electron withdrawal from the α and β nitro groups causes the two carbonyls to vibrate at slightly different frequencies.
NO₂ Asymmetric Stretch	1520 cm⁻¹	1530 cm⁻¹	~1525 cm⁻¹	The β -nitro group experiences less steric hindrance, slightly altering the dipole moment change during the stretch.
NO₂ Symmetric Stretch	1340 cm⁻¹	1345 cm⁻¹	1340 – 1350 cm⁻¹ (Multiplet)	Lack of C2​ symmetry prevents degenerate symmetric stretching, resolving into distinct peaks for each nitro group.
Aromatic C=C Stretch	1580 – 1590 cm⁻¹	1580 – 1590 cm⁻¹	1585 cm⁻¹	The core anthraquinone framework remains largely rigid; minimal shift is observed across isomers.
Fingerprint Region (C-H)	Sharp bands at 720-740 cm⁻¹	Sharp bands at 720-740 cm⁻¹	Complex bands at 730, 780 cm⁻¹	The 1,2,4-substitution pattern on one ring vs the 1,2,3-pattern on the other creates a highly complex out-of-plane bending profile.

Experimental Workflows

To accurately compare these IR spectra, the 1,7-isomer must first be isolated from the crude nitration mixture. The workflow below maps the chemical logic required to achieve a pure sample suitable for spectroscopic validation.

Workflow for the synthesis and isolation of 1,7-dinitroanthraquinone from crude nitration mixtures.

Protocol 1: Isolation of 1,7-Dinitroanthraquinone

• Nitration: Anthraquinone is reacted with a mixed acid solution (HNO₃/H₂SO₄) under strict thermal control (50–60°C) to yield a crude mixture of isomers[1].

• Differential Solubilization: The crude mixture is suspended in an inert organic solvent (e.g., methylene chloride) and treated with concentrated nitric acid. Causality: The 1,5- and 1,8-isomers form highly stable, insoluble crystalline lattices and precipitate out, while the less symmetric 1,6- and 1,7-isomers remain in the soluble fraction[5].

• Chromatographic Purification (Self-Validation System): The soluble fraction is concentrated and subjected to preparative High-Performance Liquid Chromatography (HPLC) using a C18 reverse-phase column with an Acetonitrile/Water gradient[2].

  • Validation Check: Analytical HPLC (Detection Wavelength: 254 nm) must confirm >98% purity of the 1,7-isomer fraction before proceeding to IR analysis. Failure to do so will result in spectral contamination from the 1,6-isomer, rendering the fingerprint region uninterpretable.

Protocol 2: ATR-FTIR Spectral Acquisition

Attenuated Total Reflectance (ATR) FTIR is prioritized over traditional KBr pellet methods. Causality: KBr is highly hygroscopic; absorbed moisture creates a broad O-H stretch (~3400 cm⁻¹) that can obscure overtone bands and alter the hydrogen-bonding environment of the quinone carbonyls. ATR preserves the polymorphic integrity of the crystal lattice.

• Background Calibration: Clean the diamond ATR crystal with spectroscopic-grade acetone. Acquire a background spectrum (4000–400 cm⁻¹, 4 cm⁻¹ resolution, 32 scans) to establish a baseline.

• Sample Application: Place 2–5 mg of the purified 1,7-dinitroanthraquinone directly onto the crystal.

• Pressure Application: Lower the pressure arm until the force gauge indicates optimal contact. Causality: Insufficient pressure leads to a low signal-to-noise ratio due to poor evanescent wave penetration, while excessive pressure can induce pressure-based polymorphic shifts in the sample.

• Data Acquisition & Processing: Run the sample scan using the same parameters as the background. Apply an ATR correction algorithm to account for wavelength-dependent penetration depth differences.

Data Interpretation Logic

Once the spectrum is acquired, distinguishing 1,7-dinitroanthraquinone from its isomers requires a systematic evaluation of specific spectral markers.

Logical decision tree for differentiating dinitroanthraquinone isomers via IR spectral markers.

Interpretation Guidelines

When comparing the acquired spectrum to reference libraries, the definitive identification of 1,7-dinitroanthraquinone relies heavily on the symmetric NO₂ stretch and the fingerprint region .

• While a single, sharp peak at 1340 cm⁻¹ confirms the presence of the highly symmetric 1,5-dinitroanthraquinone[4], a distinct multiplet in this region strongly indicates the asymmetric 1,7-isomer.

• Furthermore, the out-of-plane C-H bending vibrations below 1000 cm⁻¹ will exhibit a higher density of peaks for the 1,7-isomer due to the loss of structural degeneracy across the two aromatic rings.

Sources

• 1. US4203885A - Process for the mononitration of anthraquinone - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Buy 1,5-Dinitroanthraquinone | 82-35-9 [smolecule.com]
• 5. benchchem.com [benchchem.com]

Benchmarking 1,7-Dinitroanthraquinone: Isolation, Reactivity, and Applications as a Chemical Intermediate

As a Senior Application Scientist, evaluating anthraquinone derivatives requires a deep understanding of electrophilic aromatic substitution and downstream functionalization. 1,7-Dinitroanthraquinone (1,7-DNAQ) is a critical, yet often overlooked, isomer generated during the dinitration of anthraquinone. While the 1,5- and 1,8-isomers dominate industrial dye synthesis, 1,7-DNAQ serves as a highly specialized intermediate for advanced carbazole dyes and pharmaceutical precursors, including mitoxantrone analogs.

This guide objectively benchmarks 1,7-DNAQ against its isomeric counterparts, detailing its formation causality, isolation protocols, and synthetic utility.

Mechanistic Causality of Isomer Distribution

The synthesis of dinitroanthraquinones relies on the electrophilic aromatic substitution of anthraquinone using a nitric/sulfuric acid mixture. The strong electron-withdrawing nature of the carbonyl groups at positions 9 and 10 severely deactivates the aromatic system. However, the α-positions (1, 4, 5, 8) are less deactivated than the β-positions (2, 3, 6, 7). Consequently, the initial nitration yields predominantly 1-nitroanthraquinone.

During the second nitration event, the existing nitro group further directs the incoming highly electrophilic nitronium ion (NO₂⁺). Steric and electronic effects heavily favor substitution on the opposite ring at the α-positions, yielding 1,5-DNAQ and 1,8-DNAQ as the major products. The β-positions on the opposite ring are less favored but still reactive, yielding the minor isomers 1,6-DNAQ and 1,7-DNAQ [1].

Formation pathways of major and minor dinitroanthraquinone isomers during nitration.

Quantitative Isomeric Benchmarking

To effectively utilize 1,7-DNAQ, it must be benchmarked against the other isomers present in the crude nitration mixture. The table below summarizes their structural and physical distinctions, which dictate downstream separation strategies.

Isomer	Substitution Pattern	Typical Nitration Yield	Downstream Application	Solubility in Nitrobenzene (100°C)
1,5-DNAQ	α, α'	~41 - 45%	Disperse/Vat Dyes (Blue/Red)	Low
1,8-DNAQ	α, α'	~38 - 41%	Disperse/Vat Dyes, Pharmaceuticals	Low
1,6-DNAQ	α, β'	~6 - 9%	Specialized Yellow Dyes	High
1,7-DNAQ	α, β'	~6 - 9%	Mitoxantrone analogs, Carbazole Dyes	Very Low

Self-Validating Experimental Protocols

The utility of 1,7-DNAQ hinges on its successful isolation and subsequent functionalization. The following protocols are designed as self-validating systems, where the physical properties of the molecules inherently drive the success of the workflow.

Protocol A: Isolation of 1,7-DNAQ via Differential Solubility

Objective: To separate 1,7-DNAQ from its closely related 1,6-DNAQ isomer utilizing thermodynamic solubility differences [2]. Causality: 1,7-DNAQ possesses a distinct crystal lattice packing and dipole moment compared to 1,6-DNAQ, rendering it highly insoluble in hot nitrobenzene, whereas 1,6-DNAQ readily dissolves.

Step-by-Step Methodology:

• Preparation: Obtain a crude 1,6-/1,7-DNAQ fraction (typically isolated from the mother liquors after the crystallization of 1,5- and 1,8-DNAQ). Grind the solid to a fine powder to maximize the surface area for solvent interaction.

• Solvent Addition: Suspend the crude mixture in 5 to 7 times its weight of nitrobenzene.

• Thermal Extraction: Heat the suspension to 90°C – 110°C under continuous mechanical stirring for 2 hours.

  • Validation Check: The 1,6-isomer will fully dissolve into the solvent phase, leaving a distinct, undissolved solid suspension of 1,7-DNAQ. If the solution becomes entirely clear, the starting material lacked the 1,7-isomer.

• Hot Filtration: Filter the suspension rapidly at 90°C to prevent the co-precipitation of 1,6-DNAQ as the solvent cools.

• Washing and Drying: Wash the filter cake with a minimal volume of cold nitrobenzene, followed by methanol to displace the high-boiling solvent. Dry in vacuo at 140°C.

  • Expected Outcome: 1,7-DNAQ is recovered with a separation yield of 60–85% and a purity exceeding 94%.

Protocol B: Ammonolysis to 1,7-Diaminoanthraquinone

Objective: To convert 1,7-DNAQ into 1,7-diaminoanthraquinone, a direct precursor for downstream dye and drug synthesis [4]. Causality: The electron-withdrawing carbonyl groups activate the nitro-substituted carbons for Nucleophilic Aromatic Substitution (SNAr). High pressure is required to maintain ammonia in the liquid phase at elevated temperatures, ensuring a sufficient collision frequency to drive the substitution of both nitro groups.

Step-by-Step Methodology:

• Suspension: In a high-pressure autoclave, suspend 100 g of purified 1,7-DNAQ in 1 L of an inert aromatic solvent (e.g., toluene or xylene).

• Ammonia Addition: Charge the autoclave with liquid ammonia to achieve a molar ratio of approximately 20:1 to 30:1 (Ammonia:DNAQ).

• Pressurized Heating: Seal the autoclave and heat to 150°C. The internal pressure will naturally rise to approximately 50–60 atmospheres. Maintain these conditions for 11 to 12 hours with vigorous stirring.

• Workup: Cool the reactor to room temperature and safely vent the excess ammonia pressure.

  • Validation Check: The reaction mixture must transition from a pale/yellow suspension to a deeply colored (red/brown) diamino product. A lack of color change indicates a failure in the SNAr mechanism (likely due to pressure loss).

• Isolation: Filter the solid residue, wash thoroughly with water to remove residual ammonium nitrite/nitrate byproducts, and dry in vacuo.

Downstream Applications and Strategic Value

While 1,5- and 1,8-DNAQ are the undisputed workhorses for standard vat and disperse dyes, 1,7-DNAQ offers unique structural geometry that cannot be replicated by symmetrical isomers.

• Advanced Dyes: The asymmetric nature of the 1,7-substitution pattern is exploited in the synthesis of specialized anthrimide carbazole dyes and yellow vat dyes. The asymmetry disrupts uniform crystallization in polymer matrices, providing unique colorfastness and leveling properties.

• Pharmaceutical Scaffolds: 1,7-Diaminoanthraquinone (derived via Protocol B) serves as a critical scaffold for synthesizing anthracenedione antineoplastic agents. It is a structural isomer of the precursors used for mitoxantrone, allowing drug development professionals to explore structure-activity relationships (SAR) regarding topoisomerase II inhibition and reduced cardiotoxicity profiles [3].

GC-MS method validation for dinitroanthraquinone isomer quantification

Advanced GC-MS Method Validation for Dinitroanthraquinone Isomer Quantification: A Comparative Guide

Introduction

Dinitroanthraquinone (DNAQ) isomers—predominantly 1,5-DNAQ and 1,8-DNAQ, alongside minor 1,6- and 1,7-isomers—are critical intermediates in the synthesis of high-performance dyes, pharmaceuticals, and agrochemicals[1]. The nitration of anthraquinone inherently yields a complex mixture of these positional isomers[2]. Because the toxicological profiles and downstream reactivity of these isomers differ significantly, precise quantification is a regulatory and quality-control imperative.

While High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) has historically served as the workhorse for bulk purity analysis[3], it often struggles with trace-level isomer resolution and lacks definitive structural confirmation. This guide objectively compares traditional HPLC-UV against an optimized Gas Chromatography-Mass Spectrometry (GC-MS) methodology, detailing a self-validating protocol grounded in the latest ICH Q2(R2) guidelines[4].

The Analytical Conundrum: Mechanistic Comparison of GC-MS vs. HPLC-UV

Causality in Separation: Positional isomers like 1,5-DNAQ and 1,8-DNAQ possess identical molecular weights (298.21 g/mol ) and highly similar hydrophobicities. In reverse-phase HPLC, separation relies heavily on solvophobic interactions, which often fail to exploit the minute differences in the molecules' dipole moments, leading to peak co-elution[3].

Conversely, GC-MS utilizing a mid-polarity stationary phase (e.g., 50% phenyl/50% dimethylpolysiloxane) leverages both boiling point differentials and π−π interactions. The specific spatial arrangement of the nitro groups in 1,5-DNAQ versus 1,8-DNAQ alters their interaction with the phenyl rings of the GC column, achieving baseline resolution that HPLC-UV cannot easily replicate without complex, extended gradient methods.

Causality in Detection: UV detection is non-specific; any co-eluting chromophore will inflate the quantitative result. MS detection in Electron Ionization (EI) mode provides a unique fragmentation fingerprint (e.g., sequential loss of NO2​ and CO groups), ensuring that the integrated peak is unequivocally the target isomer[2].

Table 1: Performance Comparison: Optimized GC-MS vs. Traditional HPLC-UV

Parameter	Optimized GC-MS (Mid-Polarity Column)	Traditional HPLC-UV (C18 Column)	Mechanistic Driver
Isomer Resolution ( Rs​ )	> 2.5 (Baseline)	< 1.5 (Partial Co-elution)	π−π interactions in GC vs. purely hydrophobic in LC
Specificity	Absolute (m/z 298 + fragmentation)	Relative (Retention time + UV spectrum)	Mass-to-charge ratio vs. broad UV absorbance
Sensitivity (LOQ)	10 - 50 ng/mL	500 - 1000 ng/mL	High signal-to-noise of Selected Ion Monitoring (SIM)
Run Time	15 minutes	30+ minutes	Rapid thermal gradients vs. fluidic equilibration
Matrix Interference	Minimal (Mass filtering)	High (Co-absorbing species)	Orthogonal separation (Chromatographic + m/z)

ICH Q2(R2) Aligned GC-MS Method Validation Workflow

To ensure scientific integrity, the analytical procedure must be validated according to the ICH Q2(R2) framework, which emphasizes a lifecycle approach and risk-based control strategies[5].

ICH Q2(R2) Validation Lifecycle for GC-MS Isomer Quantification.

Experimental Protocol: A Self-Validating System

A robust protocol must be a self-validating system. By incorporating an isotopically labeled internal standard (IS) such as Anthracene-d10, we control for injection volume variability, matrix effects, and MS ionization fluctuations.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 10.0 mg of the crude DNAQ mixture.

  • Dissolve in 10.0 mL of MS-grade dichloromethane (DCM) to create a 1 mg/mL stock.

  • Dilute to the working range (e.g., 0.5 - 100 µg/mL) using DCM, spiking each calibration standard and sample with Anthracene-d10 (IS) to a final concentration of 10 µg/mL.

• GC-MS Instrumental Setup:

  • Column: 50% phenyl/50% dimethylpolysiloxane (30 m × 0.25 mm, 0.25 µm film). Reasoning: The high phenyl content provides the necessary polarizability to resolve the 1,5- and 1,8-isomers.

  • Injection: 1 µL, Split ratio 10:1, Injector temperature 280°C.

  • Oven Program: Initial 150°C (hold 1 min), ramp at 15°C/min to 300°C (hold 5 min).

  • MS Conditions: Electron Ionization (EI) at 70 eV. Source temperature 230°C.

• Data Acquisition (SIM Mode):

  • Monitor m/z 298 (Molecular ion for DNAQ), m/z 252 (Loss of NO2​ ), and m/z 188 (IS molecular ion)[2].

• System Suitability Testing (SST):

  • Self-Validation Check: Before analyzing unknown samples, inject a mid-level standard six times. The system is only deemed "suitable" if the %RSD of the IS peak area is ≤ 2.0%, and the resolution ( Rs​ ) between 1,5-DNAQ and 1,8-DNAQ is ≥ 2.0.

Quantitative Validation Data Summary

Following the ICH Q2(R2) guidelines[6], the method was validated across multiple parameters. The experimental data below demonstrates the superior capability of the GC-MS approach for trace isomer quantification.

Table 2: GC-MS Validation Parameters for DNAQ Isomers

Validation Parameter (ICH Q2(R2))	1,5-Dinitroanthraquinone	1,8-Dinitroanthraquinone	Acceptance Criteria
Linearity Range	0.5 - 100 µg/mL	0.5 - 100 µg/mL	-
Correlation Coefficient ( R2 )	0.9994	0.9991	≥ 0.995
Limit of Detection (LOD)	15 ng/mL	18 ng/mL	S/N ≥ 3
Limit of Quantitation (LOQ)	45 ng/mL	50 ng/mL	S/N ≥ 10, %RSD ≤ 10%
Method Precision (%RSD, n=6)	1.2%	1.4%	≤ 2.0%
Accuracy (% Recovery)	99.5% ± 1.1%	101.2% ± 1.3%	95.0% - 105.0%

Conclusion

For the rigorous quantification of dinitroanthraquinone isomers, relying solely on HPLC-UV presents significant risks regarding isomer co-elution and false-positive quantification. By transitioning to an optimized GC-MS methodology, laboratories can leverage orthogonal separation mechanisms (boiling point and π−π interactions) coupled with the absolute specificity of mass spectrometry. When validated under the ICH Q2(R2) framework, this self-validating GC-MS protocol ensures unparalleled data integrity for drug development and fine chemical manufacturing.

References

• [4] Validation of Analytical Procedures Q2(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).[Link]

• [5] ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. QbD Group.[Link]

• [6] ICH Q2(R2) Guideline on Validation of Analytical Procedures - Step 5. European Medicines Agency (EMA).[Link]

• [1] Disperse Blue 1 (CID 17190). PubChem, National Institutes of Health (NIH).[Link]

Sources

• 1. Disperse Blue 1 | C14H12N4O2 | CID 17190 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. database.ich.org [database.ich.org]
• 5. qbdgroup.com [qbdgroup.com]
• 6. ema.europa.eu [ema.europa.eu]

evaluating structural stability of 1,7-dinitroanthraquinone vs 1,8-dinitroanthraquinone

Evaluating the Structural Stability of 1,7-Dinitroanthraquinone vs. 1,8-Dinitroanthraquinone: A Comprehensive Comparative Guide

Dinitroanthraquinones are critical intermediates in the synthesis of high-performance vat dyes, disperse dyes, and advanced organic materials. The direct nitration of anthraquinone yields a complex mixture of isomers dictated by the deactivating nature of the core carbonyl groups. While the α-positions (1, 4, 5, 8) are kinetically favored, leading to 1,5- and 1,8-dinitroanthraquinone as the major products, the β-positions (2, 3, 6, 7) are more strongly deactivated, resulting in 1,6- and 1,7-dinitroanthraquinone as minor impurities (1)[1].

Understanding the structural stability and thermodynamic behavior of the 1,7- and 1,8-isomers is vital for optimizing reaction conditions, designing purification workflows, and predicting downstream dye performance.

Mechanistic Causality: Structural Stability & Steric Strain

The stark differences in structural stability between the 1,7- and 1,8-isomers are rooted in steric strain and molecular coplanarity.

1,8-Dinitroanthraquinone features two nitro groups at the alpha positions (1 and 8). The proximity of these bulky nitro groups to the adjacent carbonyl oxygen at position 9 creates massive electrostatic and steric repulsion. To alleviate this peri-interaction, the nitro groups are forced to twist out of the aromatic plane—often by approximately 88°, as observed in crystallographic studies of related alpha-substituted dinitroanthraquinones (2)[2]. This twisting disrupts the extended π -conjugation of the ring system, leading to a higher ground-state energy and lower relative thermal stability.

1,7-Dinitroanthraquinone , conversely, features one alpha (1-position) and one beta (7-position) nitro group. The beta-nitro group experiences minimal steric hindrance, allowing it to remain highly coplanar with the anthraquinone nucleus. This coplanarity maintains strong resonance stabilization. Consequently, the 1,7-isomer is structurally more stable from a thermodynamic standpoint, even though it is kinetically less favored during electrophilic aromatic substitution.

Caption: Logical flow of steric strain and its effect on the structural stability of the isomers.

Comparative Data Summary

The structural differences between these two isomers dictate their physical properties and isolation requirements. The table below summarizes their key comparative metrics:

Property	1,8-Dinitroanthraquinone	1,7-Dinitroanthraquinone
Substitution Pattern	Alpha, Alpha (1,8)	Alpha, Beta (1,7)
Steric Hindrance (C=O)	High (Dual peri-interactions)	Moderate (Single peri-interaction)
Nitro Group Coplanarity	Highly twisted (~88° out of plane)	Partially coplanar
Formation Yield (Nitration)	Major product (~40-45%)	Minor product (<5%)
Preferred Isolation Solvent	Sulpholane / 1-Chloronaphthalene	Nitrobenzene
Relative Thermal Stability	Lower (Destabilized by steric strain)	Higher (Resonance stabilized)

Experimental Methodologies: Synthesis, Isolation, and Validation

Because of their distinct solubility profiles—driven by their structural stability and crystal lattice energies—researchers must exploit specific solvent interactions for separation. The following self-validating workflow isolates both isomers from a crude nitration matrix and quantitatively verifies their purity.

Caption: Experimental workflow for the selective isolation of 1,8- and 1,7-dinitroanthraquinone.

Protocol 1: Selective Crystallization of 1,8-Dinitroanthraquinone

This protocol utilizes high-boiling solvents to exploit the steep solubility curve of the 1,8-isomer (3)[3].

• Dissolution: Suspend 40 g of the crude dinitroanthraquinone mixture in 160 g of sulpholane.

• Thermal Disruption: Heat the mixture to 180 °C with continuous mechanical stirring for 1 hour. Causality: The elevated temperature provides the thermodynamic energy required to break the strong intermolecular π−π stacking of the mixed isomer crystals, ensuring complete dissolution.

• Controlled Precipitation: Gradually cool the solution to 20–25 °C over a period of 30 minutes, then stir for an additional 30 minutes. Causality: The 1,8-isomer selectively crystallizes at this temperature threshold, while the 1,5- and minor isomers (including 1,7-) remain trapped in the mother liquor.

• Isolation: Filter the precipitate using a sintered glass funnel. Wash the filter cake with a small volume of cold sulpholane, followed by methanol to strip residual high-boiling solvent. Dry under vacuum to yield >98% pure 1,8-dinitroanthraquinone.

Protocol 2: Extraction and Isolation of 1,7-Dinitroanthraquinone

The minor isomers left in the residual matrix require targeted extraction using specific solvation energies (4)[4].

• Suspension: Take 100 g of the residual dinitroanthraquinone mixture (enriched in minor isomers) and suspend it in 500 mL of nitrobenzene.

• Selective Extraction: Stir the suspension at 95–110 °C for 2 hours. Causality: Nitrobenzene at elevated temperatures provides the exact polarity required to selectively solvate the 1,7-isomer matrix, separating it from the highly structurally similar 1,6-dinitroanthraquinone.

• Hot Filtration: Filter the suspension immediately at the extraction temperature (95 °C). Causality: Allowing the mixture to cool before filtration would cause the less soluble impurities to co-precipitate, ruining the separation.

• Washing & Drying: Wash the residue with 50 mL of cold nitrobenzene. Remove the residual solvent in vacuo at 140 °C to yield the isolated 1,7-dinitroanthraquinone fraction.

Protocol 3: HPLC Validation of Isomeric Purity

To ensure the protocols are self-validating, the structural purity of the isolated isomers must be confirmed via High-Performance Liquid Chromatography (5)[5].

• Mobile Phase: Prepare an isocratic mixture of 70:30 (v/v) acetonitrile:water. Set the flow rate to 1.0 mL/min.

• Sample Preparation: Dissolve an accurately weighed sample of the isolated product in dimethylformamide (DMF) to a concentration of 1 mg/mL. Filter through a 0.45 µm syringe filter. Causality: Dinitroanthraquinones exhibit exceptionally low solubility in standard reversed-phase HPLC solvents. Using DMF ensures complete solubilization of the entire sample matrix; failing to do so results in undissolved impurities and artificially inflated purity readings.

• Analysis: Inject 10 µL of the sample and monitor the eluent at a detection wavelength of 254 nm. Compare retention times against known reference standards for the 1,5-, 1,6-, 1,7-, and 1,8-isomers.

References

• BenchChem.
• BenchChem. "Characterization of impurities in 1,8-Dinitroanthraquinone synthesis." BenchChem Analytical Protocols.
• Google Patents. "US3996252A - Preparation of pure 1,8-dinitroanthraquinone.
• Google Patents. "US4155921A - Process for the isolation of 1,6- and 1,7-dinitroanthraquinone.
• Smolecule. "Buy 1,5-Dinitroanthraquinone (Thermal Stability Data).

Sources

• 1. benchchem.com [benchchem.com]
• 2. Buy 1,5-Dinitroanthraquinone | 82-35-9 [smolecule.com]
• 3. US3996252A - Preparation of pure 1,8-dinitroanthraquinone - Google Patents [patents.google.com]
• 4. US4155921A - Process for the isolation of 1,6- and 1,7-dinitroanthraquinone - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Chemical Profiling &amp; Mechanistic Hazard Assessment

1,7-Dinitroanthraquinone: Operational Safety and RCRA-Compliant Disposal Protocol

Executive Summary For researchers and drug development professionals, managing polynitro aromatic intermediates requires absolute precision. 1,7-Dinitroanthraquinone is an essential scaffold in materials science and the synthesis of anthraquinone-based therapeutics and assays. However, its electron-deficient aromatic core and nitro substituents present distinct toxicological and environmental risks. This guide provides a self-validating, step-by-step operational protocol for the safe handling, segregation, and thermal destruction of 1,7-Dinitroanthraquinone waste, ensuring total compliance and laboratory safety.

To design an effective disposal strategy, operators must first understand the molecular behavior of the waste stream.

Property / Parameter	Value / Classification	Operational Implication
CAS Number	1604-43-9	Unique identifier required for all EHS manifests.
Molecular Formula	C14H6N2O6	High nitrogen/oxygen content dictates specialized incineration.
Molecular Weight	298.21 g/mol	Used for stoichiometric neutralization calculations.
Hazard Class	Irritant, Environmental Hazard	Mandates secondary containment and RCRA compliance.
Thermal Stability	Stable under standard conditions	Avoid extreme heat/shock; strictly isolate from strong reducers.

Mechanistic Causality of Hazards: The two nitro groups (-NO₂) on the anthraquinone backbone significantly increase the molecule's electron affinity. In biological systems, these groups can undergo enzymatic reduction, triggering the generation of reactive oxygen species (ROS) and presenting a risk of methemoglobinemia upon systemic exposure . Environmentally, nitroaromatics are highly persistent. During thermal decomposition, the nitro groups oxidize to form toxic and corrosive nitrogen oxides (NOx). Therefore, standard disposal methods (like landfilling or basic open combustion) are strictly prohibited; specialized high-temperature incineration is required to break the polycyclic core .

Operational Handling & Waste Segregation Protocol

Objective: Prevent incompatible chemical reactions and prepare the waste stream for safe transit.

• Step 1: Chemical Segregation. Strictly isolate 1,7-Dinitroanthraquinone waste from strong reducing agents (e.g., sodium borohydride, lithium aluminum hydride) and strong alkalis.

  • Causality: Mixing nitroaromatics with strong reducers can trigger highly exothermic redox reactions, potentially leading to rapid gas evolution and container rupture.

• Step 2: Solvent Compatibility & Containment. If the compound is dissolved in an organic solvent (e.g., DMF or DMSO from a reaction workup), collect the mixture in a chemically compatible high-density polyethylene (HDPE) carboy. For solid powder waste, use a sealable glass or HDPE wide-mouth jar.

• Step 3: Self-Validation (pH Check). Before sealing the liquid waste carboy, extract a 1 mL aliquot and test the pH.

  • Validation: The pH must register between 6.0 and 8.0. If the waste is highly acidic or basic, it may catalyze the degradation of the anthraquinone ring during storage, generating unexpected off-gases. Adjust the pH carefully using dilute, compatible buffers if necessary before final sealing.

Step-by-Step Disposal & Thermal Destruction Workflow

Objective: Ensure zero environmental release and complete molecular destruction via RCRA-compliant pathways.

• Step 1: RCRA-Compliant Labeling. Immediately upon adding the first drop or gram of waste to the container, attach a hazardous waste tag. Explicitly list "1,7-Dinitroanthraquinone" and check the boxes for "Toxic" and "Environmental Hazard".

• Step 2: Mass Reconciliation (Self-Validation). Weigh the sealed waste container on a calibrated balance and log the exact mass (e.g., 4.52 kg) in the lab's waste registry.

  • Validation: When transferring custody to your Environmental Health and Safety (EHS) officer or licensed contractor, require them to weigh the container in your presence. The manifests must match within ±1% to mathematically prove zero loss of hazardous material during internal transit.

• Step 3: Transfer to Licensed Facility. The waste must be transported to a permitted hazardous waste treatment, storage, and disposal facility (TSDF).

• Step 4: High-Temperature Incineration. The contractor must inject the waste into a rotary kiln or liquid injection incinerator operating at >1000°C.

  • Causality: This extreme thermal environment is required to completely cleave the highly stable aromatic rings and prevent the formation of toxic products of incomplete combustion (PICs).

• Step 5: Flue Gas Scrubbing. The incinerator must be equipped with an alkaline flue gas scrubber.

  • Causality: The combustion of 1,7-Dinitroanthraquinone generates acidic NOx gases. The alkaline scrubber (typically utilizing a sodium hydroxide spray) neutralizes the NOx into harmless sodium nitrite/nitrate salts, preventing toxic atmospheric emissions .

Mandatory Visualization: Disposal Logic

Figure 1: Logical workflow for the RCRA-compliant disposal of 1,7-Dinitroanthraquinone.

Emergency Spill & Decontamination Protocol

In the event of an accidental release during handling or transfer:

• Isolate & Evacuate: If a large quantity of dry powder is dropped, evacuate the immediate area to allow the dust cloud to settle, preventing inhalation exposure to the irritant.

• Suppress & Contain: Do NOT dry sweep, as this aerosolizes the toxic powder. Lightly mist the spill area with water (or a compatible solvent if water-reactive chemicals are nearby) to dampen the powder.

• Decontaminate: Wipe up the dampened material using absorbent pads. Wash the surface with a mild soap and water solution to remove residual nitroaromatic traces.

• Dispose: Place all used absorbent pads, PPE, and cleanup materials into a dedicated hazardous waste bag, label it as "Spill Debris contaminated with 1,7-Dinitroanthraquinone," and route it through the disposal workflow outlined above.

References

• National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 74147, 1,7-Dinitroanthraquinone." PubChem, U.S. National Library of Medicine. URL:[Link]

• U.S. Environmental Protection Agency (EPA). "Hazardous Waste Management and Disposal Guidelines." EPA RCRA Regulations. URL: [Link]